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An In-depth Technical Guide to the Putative Neuropharmacological Mechanism of Action of 1-(1-Methylpyrrolidin-2-yl)piperazine

For: Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive analysis of the potential neuropharmacological mechanism of action of the novel compound, 1-(1-Methy...

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Author: BenchChem Technical Support Team. Date: April 2026

For: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the potential neuropharmacological mechanism of action of the novel compound, 1-(1-Methylpyrrolidin-2-yl)piperazine. As direct research on this specific molecule is not yet prevalent in published literature, this document synthesizes established principles of neuropharmacology and structure-activity relationships (SAR) derived from its constituent chemical moieties: the piperazine and the 1-methylpyrrolidine scaffolds. We hypothesize that 1-(1-Methylpyrrolidin-2-yl)piperazine primarily functions as a modulator of aminergic G-protein coupled receptors (GPCRs), with a likely high affinity for dopamine and serotonin receptor subtypes. This guide outlines the scientific rationale for this hypothesis, details the key experimental protocols required for its validation, and presents putative signaling pathways.

Introduction: A Privileged Scaffold in Neuropharmacology

The piperazine ring is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a wide array of centrally acting drugs.[1] Its derivatives are known to possess diverse biological activities, particularly in the realm of central nervous system (CNS) disorders, where they have been successfully developed as antipsychotic, antidepressant, and anxiolytic agents.[2][3] The versatility of the piperazine moiety stems from its ability to be readily substituted at its two nitrogen atoms, allowing for fine-tuning of its pharmacological properties.[1]

The compound of interest, 1-(1-Methylpyrrolidin-2-yl)piperazine, incorporates a 1-methylpyrrolidine group, another heterocyclic structure frequently found in biologically active molecules with neuroprotective and cognitive-enhancing properties.[4][5] The pyrrolidine ring can impart conformational rigidity and introduce specific stereochemistry, which can significantly influence receptor binding and functional activity.[6]

Given the established neuropharmacological profiles of both the piperazine and pyrrolidine cores, it is highly probable that 1-(1-Methylpyrrolidin-2-yl)piperazine will exhibit significant activity at one or more neurotransmitter receptors within the CNS.

Proposed Mechanism of Action: Modulation of Aminergic GPCRs

Based on extensive structure-activity relationship (SAR) data from analogous compounds, we propose that the primary mechanism of action for 1-(1-Methylpyrrolidin-2-yl)piperazine involves the modulation of aminergic G-protein coupled receptors (GPCRs). Specifically, the evidence points towards significant interactions with dopamine and serotonin receptor subtypes.

Rationale from Piperazine Derivatives

The N-arylpiperazine motif is a classic pharmacophore for aminergic GPCRs.[7] Numerous studies have demonstrated that derivatives of piperazine exhibit high affinity for:

  • Dopamine Receptors (D2/D3): Many antipsychotic drugs, such as aripiprazole and clozapine, contain a piperazine ring and act as modulators of D2 and D3 receptors.[8][9] The piperazine core often orients the molecule within the receptor's binding pocket, allowing for key interactions with residues like Asp3.32.[7]

  • Serotonin Receptors (5-HT1A, 5-HT2A, 5-HT7): Piperazine derivatives are also prominent as high-affinity ligands for various serotonin receptors.[10][11] For instance, buspirone, an anxiolytic, is an N-arylpiperazine that acts as a 5-HT1A partial agonist.[3] The nature of the substituent on the second nitrogen of the piperazine ring is crucial in determining selectivity and functional activity at these receptors.[12]

Contribution of the 1-Methylpyrrolidine Moiety

The 1-methylpyrrolidine substituent likely plays a critical role in defining the specific receptor binding profile and intrinsic activity of the compound. The pyrrolidine ring can:

  • Influence Receptor Selectivity: The stereochemistry and conformation of the pyrrolidine ring can favor binding to one receptor subtype over another.[6]

  • Modulate Intrinsic Activity: The interaction of the pyrrolidine group with the receptor may determine whether the compound acts as an agonist, antagonist, or partial agonist.

  • Enhance Neuroprotective Effects: Pyrrolidine derivatives have been associated with neuroprotective properties, potentially through the modulation of pathways related to oxidative stress and inflammation.[4][13]

Key Experimental Validation

To elucidate the precise mechanism of action of 1-(1-Methylpyrrolidin-2-yl)piperazine, a series of in vitro and in vivo experiments are necessary. The following protocols represent a logical and comprehensive approach to testing our central hypothesis.

Receptor Binding Affinity: Radioligand Binding Assays

The initial step is to determine the binding affinity of the compound for a panel of relevant GPCRs. Radioligand binding assays are the gold standard for this purpose.[14]

Objective: To determine the equilibrium dissociation constant (Ki) of 1-(1-Methylpyrrolidin-2-yl)piperazine at a panel of dopamine, serotonin, adrenergic, and histamine receptors.

Experimental Protocol: Competitive Radioligand Binding Assay

  • Membrane Preparation: Prepare cell membranes from stable cell lines overexpressing the human receptor of interest (e.g., CHO-K1 or HEK293 cells).[15]

  • Assay Buffer: Utilize a buffer appropriate for the specific receptor being assayed (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl2, 1 mM MgCl2, pH 7.4).

  • Incubation: In a 96-well plate, incubate the cell membranes with a fixed concentration of a specific radioligand (e.g., [3H]-Spiperone for D2 receptors, [3H]-8-OH-DPAT for 5-HT1A receptors) and a range of concentrations of the unlabeled test compound (1-(1-Methylpyrrolidin-2-yl)piperazine).

  • Equilibrium: Incubate the mixture at room temperature for a sufficient time to reach equilibrium (typically 60-120 minutes).

  • Filtration: Rapidly filter the incubation mixture through a glass fiber filtermat using a cell harvester to separate bound from free radioligand.

  • Washing: Wash the filters with ice-cold assay buffer to remove non-specifically bound radioligand.

  • Scintillation Counting: Place the filters in scintillation vials with scintillation cocktail and quantify the radioactivity using a liquid scintillation counter.

  • Data Analysis: Plot the percentage of specific binding against the logarithm of the test compound concentration. Determine the IC50 (concentration of compound that inhibits 50% of specific radioligand binding) and calculate the Ki value using the Cheng-Prusoff equation.

Table 1: Putative Receptor Binding Profile of 1-(1-Methylpyrrolidin-2-yl)piperazine Based on Analogous Compounds

Receptor SubtypeRepresentative RadioligandExpected Ki (nM) RangeReference
Dopamine D2[3H]-Spiperone1 - 100[16]
Dopamine D3[3H]-7-OH-DPAT0.5 - 50[17]
Serotonin 5-HT1A[3H]-8-OH-DPAT0.1 - 20[10]
Serotonin 5-HT2A[3H]-Ketanserin5 - 200[11]
Serotonin 5-HT7[3H]-LSD10 - 500[18]
Functional Activity: GTPγS Binding and BRET/FRET Assays

Once high-affinity targets are identified, it is crucial to determine the functional activity of the compound (i.e., whether it is an agonist, antagonist, or inverse agonist).

Objective: To characterize the functional activity of 1-(1-Methylpyrrolidin-2-yl)piperazine at its primary receptor targets.

Experimental Protocol: [35S]-GTPγS Binding Assay

This assay measures the agonist-induced binding of the non-hydrolyzable GTP analog, [35S]-GTPγS, to G-proteins upon receptor activation.[19]

  • Membrane Preparation: Use the same membrane preparations as in the radioligand binding assays.

  • Assay Buffer: Prepare an assay buffer containing GDP (typically 10-30 µM) to maintain the G-protein in its inactive state.

  • Incubation: Incubate the membranes with varying concentrations of the test compound in the presence of [35S]-GTPγS.

  • Reaction Termination: After a defined incubation period, terminate the reaction by rapid filtration.

  • Scintillation Counting: Quantify the amount of [35S]-GTPγS bound to the G-proteins.

  • Data Analysis: Plot the stimulated binding against the compound concentration to determine the EC50 (concentration for 50% of maximal effect) and Emax (maximal effect relative to a known full agonist). Antagonist activity can be determined by measuring the ability of the compound to inhibit the effects of a known agonist.

Bioluminescence Resonance Energy Transfer (BRET) Assays:

Neuronal Activity: Electrophysiology

To understand the impact of the compound on neuronal function, electrophysiological recordings are essential.

Objective: To measure the effects of 1-(1-Methylpyrrolidin-2-yl)piperazine on neuronal excitability and synaptic transmission.

Experimental Protocol: Whole-Cell Patch-Clamp Electrophysiology

This technique allows for the recording of ionic currents from a single neuron.[21][22]

  • Cell Preparation: Use primary neuronal cultures or brain slices containing neurons that express the target receptors.

  • Recording: Establish a whole-cell patch-clamp recording from a neuron.

  • Drug Application: Perfuse the recording chamber with a solution containing a known concentration of 1-(1-Methylpyrrolidin-2-yl)piperazine.

  • Data Acquisition: Record changes in membrane potential, firing rate, and synaptic currents (e.g., excitatory or inhibitory postsynaptic currents).

  • Data Analysis: Analyze the recorded data to determine how the compound modulates neuronal activity. For example, a D2 receptor agonist would be expected to hyperpolarize and inhibit the firing of dopaminergic neurons.

Proposed Signaling Pathways and Visualizations

The following diagrams illustrate the proposed mechanism of action and the experimental workflow for its validation.

Diagram 1: Proposed Interaction with Dopaminergic and Serotonergic Receptors

G_protein_signaling cluster_extracellular Extracellular Space cluster_membrane Cell Membrane cluster_intracellular Intracellular Space Compound 1-(1-Methylpyrrolidin-2-yl)piperazine D2R Dopamine D2 Receptor Compound->D2R Binds to 5HT1AR Serotonin 5-HT1A Receptor Compound->5HT1AR Binds to Gi Gαi/o Protein D2R->Gi Activates 5HT1AR->Gi Activates AC Adenylyl Cyclase Gi->AC Inhibits K_channel ↑ K+ Channel Opening Gi->K_channel Activates cAMP ↓ cAMP AC->cAMP PKA ↓ PKA Activity cAMP->PKA Hyperpolarization Neuronal Hyperpolarization (Inhibition) K_channel->Hyperpolarization workflow Start Hypothesis: Compound modulates aminergic GPCRs Binding Radioligand Binding Assays (Ki) Start->Binding Determine Affinity Functional Functional Assays (GTPγS, BRET) (EC50, Emax) Binding->Functional Assess Function Electrophys Electrophysiology (Patch-Clamp) Functional->Electrophys Measure Neuronal Effect End Mechanism of Action Elucidated Electrophys->End

Caption: A streamlined workflow for the neuropharmacological characterization of the compound.

Conclusion

The structural combination of a piperazine and a 1-methylpyrrolidine moiety in 1-(1-Methylpyrrolidin-2-yl)piperazine strongly suggests a neuropharmacological profile centered on the modulation of aminergic GPCRs. The proposed mechanism, focusing on dopamine and serotonin receptors, is a scientifically grounded starting point for a comprehensive investigation. The experimental workflows detailed in this guide provide a robust framework for elucidating the precise molecular targets and functional consequences of this novel compound's activity in the central nervous system. The insights gained from these studies will be invaluable for its potential development as a therapeutic agent for neurological or psychiatric disorders.

References

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  • BenchChem. (n.d.). Neuroprotective Potential of Pyrrolidine Derivatives: A Technical Overview. [4]8. Almaghrabi, M. (2021). Synthesis, Analysis, and Pharmacological Profile of Designer Piperazine Drugs. Auburn University Electronic Theses and Dissertations.

  • Glennon, R. A., Naiman, N. A., Lyon, R. A., & Titeler, M. (1988). Arylpiperazine derivatives as high-affinity 5-HT1A serotonin ligands. Journal of Medicinal Chemistry, 31(10), 1968-1971. [10]10. Carocci, A., et al. (2024). Chiral pyrrolidines as multipotent agents in Alzheimer and neurodegenerative diseases. Bioorganic & Medicinal Chemistry, 110, 117829. [6]11. Leopoldo, M., et al. (2021). Design and Synthesis of Arylpiperazine Serotonergic/Dopaminergic Ligands with Neuroprotective Properties. ACS Chemical Neuroscience, 12(8), 1334-1345. [18]12. Dawson, E. S., & Lindsley, C. W. (2016). Electrophysiological Approaches for the Study of Ion Channel Function. In Assay Guidance Manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences.

  • Kumar, A., et al. (2021). Evaluation of Substituted N-Phenylpiperazine Analogs as D3 vs. D2 Dopamine Receptor Subtype Selective Ligands. Molecules, 26(11), 3163. [16]14. Słoczyńska, K., et al. (2023). New Piperazine Derivatives of 6-Acetyl-7-hydroxy-4-methylcoumarin as 5-HT1A Receptor Agents. Molecules, 28(3), 1391. [11]15. Lacivita, E., et al. (2021). Knowledge-Based Design of Long-Chain Arylpiperazine Derivatives Targeting Multiple Serotonin Receptors as Potential Candidates for Treatment of Autism Spectrum Disorder. ACS Chemical Neuroscience, 12(8), 1298-1315. [12]16. BenchChem. (n.d.). The Pivotal Role of Pyrrolidine-Containing Phenols in Modern Medicinal Chemistry: A Technical Guide. [5]17. Carocci, A., et al. (2024). Chiral pyrrolidines as multipotent agents in Alzheimer and neurodegenerative diseases. Bioorganic & Medicinal Chemistry, 110, 117829.

  • Kumar, S., et al. (2023). Neuroprotective effects of novel pyrrolidine-2-one derivatives on scopolamine-induced cognitive impairment in mice: Behavioral and biochemical analysis. Neurochemistry International, 169, 105579. [13]19. National Institute on Drug Abuse. (2023). Novel Dopamine Receptor Ligands As Therapeutics For Central Nervous System Disorders. NIDA Technology Transfer. [17]20. Słoczyńska, K., et al. (2023). Novel multi-target ligands of dopamine and serotonin receptors for the treatment of schizophrenia based on indazole and piperazine scaffolds–synthesis, biological activity, and structural evaluation. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 2200-2215.

  • Baral, P., & Mo, S. (2017). A Short Guide to Electrophysiology and Ion Channels. Journal of Pharmaceutical and Pharmacological Sciences, 20, 48-67. [21]22. Multispan, Inc. (n.d.). GPCR Membrane Ligand Binding Assay Development. [14]23. Satała, G., et al. (2025). Structural Aspects of Arylpiperazines as Aminergic GPCR Ligands. Molecules, 30(12), 2545. [7]24. Goupil, E., et al. (2022). Protocol to investigate G protein-coupled receptor signaling kinetics and concentration-dependent responses using ONE-GO biosensors. STAR Protocols, 3(4), 101736. [20]25. García-Navarrete, D., et al. (2022). Macroscopic control of cell electrophysiology through ion channel expression. eLife, 11, e78736.

  • de Graaf, C., et al. (2014). A structural chemogenomics analysis of aminergic GPCRs: lessons for histamine receptor ligand design. British Journal of Pharmacology, 171(1), 29-54.

  • Salah, A. S., & Taha, M. O. (2018). G Protein-Coupled Receptor Screening Assays: Methods and Protocols. Methods in Molecular Biology, 1705.

  • Sittampalam, G. S., et al. (Eds.). (2012). GTPγS Binding Assays. In Assay Guidance Manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences. [19]29. Revvity. (n.d.). A simple method for preparing GPCR membrane model extracts from stable cell lines for use with the HTRF GTP Gi binding assay. [15]30. Latorre, R., & Brauchi, S. (2018). Electrophysiological Methods for the Study of TRP Channels. In TRP Channels. CRC Press/Taylor & Francis.

  • BenchChem. (n.d.). Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. [1]32. News-Medical. (2019). Ion Channel Electrophysiology. [22]33. Christopher, J. A., et al. (2021). Biophysical Fragment Screening of the β1-Adrenergic Receptor: Identification of High Affinity Arylpiperazine Leads Using Structure-Based Drug Design. Journal of Medicinal Chemistry, 64(14), 10381-10394.

  • Wallach, J., & Chelin, J. (2022). 3-Pyrrolidine-indole Derivatives as 5-HT2-Selective Receptor Modulators for the Potential Treatment of Mental Disorders. ACS Chemical Neuroscience, 13(8), 1205-1208.

  • de Graaf, C., et al. (2018). Aminergic GPCR–Ligand Interactions: A Chemical and Structural Map of Receptor Mutation Data. Journal of Medicinal Chemistry, 61(21), 9463-9502.

  • Winn, M., et al. (1998). Discovery of a series of pyrrolidine-based endothelin receptor antagonists with enhanced ET(A) receptor selectivity. Journal of Medicinal Chemistry, 41(14), 2691-2701.

  • PharmaBlock. (n.d.). Pyrrolidine Derivatives in Drug Discovery.

  • Tice, C. M., et al. (2017). Discovery of Pyrrolidine-Containing GPR40 Agonists: Stereochemistry Effects a Change in Binding Mode. ACS Medicinal Chemistry Letters, 8(2), 209-214.

  • Therapeutic Target Database. (n.d.). SL-651498.

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Exploratory

Preclinical Safety and Toxicity Profile of the 1-(1-Methylpyrrolidin-2-yl)piperazine Scaffold in Animal Models

Executive Summary 1-(1-Methylpyrrolidin-2-yl)piperazine is a nitrogen-rich heterocyclic compound utilized extensively as a synthetic intermediate and structural scaffold in early-stage discovery chemistry. It is frequent...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

1-(1-Methylpyrrolidin-2-yl)piperazine is a nitrogen-rich heterocyclic compound utilized extensively as a synthetic intermediate and structural scaffold in early-stage discovery chemistry. It is frequently integrated into the design of phosphodiesterase 5 (PDE5) inhibitors and G-protein coupled receptor (GPCR) targeting agents (e.g., dopamine and serotonin ligands) [[1]]() 2. While the moiety imparts favorable pharmacokinetic properties, its dual basic centers (the piperazine ring and the 1-methylpyrrolidine group) introduce specific physicochemical liabilities.

As a Senior Application Scientist, it is critical to recognize that while the final toxicity of a drug depends on the entire molecule, the 1-(1-Methylpyrrolidin-2-yl)piperazine core carries intrinsic toxicophores. This whitepaper establishes a rigorous, self-validating framework for evaluating the cardiotoxic, hepatotoxic, and neurotoxic liabilities of this scaffold in animal models.

Cardiotoxicity: hERG Channel Inhibition

Mechanistic Causality

The most critical safety liability of piperazine-containing scaffolds is their propensity to inhibit the human ether-à-go-go-related gene (hERG) potassium channel 3. Typical hERG inhibitors are lipophilic, polyaromatic basic amines 4. The basic nitrogen of the piperazine ring is protonated at physiological pH, allowing it to interact via cation- π interactions with aromatic residues (Tyr652, Phe656) deep within the hERG channel pore. This blockade delays ventricular repolarization, manifesting as QT interval prolongation and increasing the risk of lethal arrhythmias like Torsades de Pointes.

G N1 1-(1-Methylpyrrolidin-2-yl)piperazine (Basic Amine Scaffold) N2 Physiological Protonation (High pKa) N1->N2 Systemic Circulation N3 Off-Target Binding to hERG K+ Channel N2->N3 Lipophilic Partitioning N4 Delayed Ventricular Repolarization N3->N4 K+ Efflux Blockade N5 QT Interval Prolongation (Arrhythmia Risk) N4->N5 ECG Manifestation

Mechanistic pathway of piperazine-induced hERG blockade and QT prolongation.

Protocol: Automated Patch-Clamp hERG Assay (In Vitro)

To ensure a self-validating system, this assay utilizes Chinese Hamster Ovary (CHO) cells. CHO cells are selected because they lack endogenous voltage-gated potassium channels that could confound tail current readings, ensuring the measured blockade is exclusively due to the test compound's interaction with the hERG pore [[3]]().

  • Cell Preparation: Culture CHO cells stably expressing the hERG channel. Dislodge and dispense into 384-well Patch-Plate Consumables (PPC).

  • Compound Formulation: Dissolve the 1-(1-Methylpyrrolidin-2-yl)piperazine derivative in DMSO. Maintain final DMSO concentration at <0.1% to prevent solvent-induced membrane destabilization.

  • Electrophysiological Recording (Whole-Cell Configuration):

    • Depolarize cells to +20 mV for 2 seconds to force the channels into an open/inactivated state.

    • Step the voltage to -50 mV. Causality: The hERG channel exhibits rapid recovery from inactivation but slow deactivation. Stepping to -50 mV isolates the peak outward tail current, which is the most sensitive indicator of channel blockade.

  • Validation Controls:

    • Positive Control: E-4031 (1 μ M) to ensure assay sensitivity (expected >90% inhibition).

    • Negative/Vehicle Control: 0.1% DMSO to establish baseline tail current.

Hepatotoxicity and Metabolic Disruption

Mechanistic Causality

Piperazine derivatives induce hepatotoxicity primarily through the disruption of lipid homeostasis 5. Microarray analyses of rat hepatocytes exposed to piperazine scaffolds reveal a consensus signature involving the activation of the sterol regulatory element-binding protein 1 (SREBP-1) 5. This transcriptional activation upregulates key cholesterol biosynthesis enzymes (e.g., squalene epoxidase, Cyp51A1), increasing the risk of drug-induced phospholipidosis and steatosis 5.

Hepato H1 Piperazine Scaffold Hepatocyte Entry H2 SREBP-1 Transcription Factor Activation H1->H2 Cellular Stress Response H3 Upregulation of Cholesterol Biosynthesis Enzymes H2->H3 Gene Expression Alteration H4 Phospholipidosis & Steatosis H3->H4 Intracellular Lipid Accumulation

SREBP-1 mediated hepatotoxic pathway induced by piperazine derivatives.

Protocol: Sub-Chronic 28-Day Hepatotoxicity Study in Rats (In Vivo)

Wistar rats are selected for this protocol because their hepatic metabolic profile closely mirrors human CYP450-mediated metabolism for basic amines, making them an ideal translational model.

  • Animal Allocation: Randomize male and female Wistar rats (8-10 weeks old) into four groups (n=10/sex/group): Vehicle Control, Low Dose (30 mg/kg/day), Mid Dose (60 mg/kg/day), and High Dose (100 mg/kg/day) 6.

  • Administration: Administer the compound via daily oral gavage to mimic the typical clinical route for piperazine-derived therapeutics.

  • Biomarker Monitoring: Collect blood samples via the tail vein on days 7, 14, 21, and 28. Quantify aspartate aminotransferase (AST) and alkaline phosphatase (ALP). Causality: AST elevation is a direct indicator of hepatocellular membrane leakage, while ALP elevation indicates biliary damage and cholestasis 6.

  • Histopathology: Perform necropsy on day 28. Stain liver sections with Hematoxylin & Eosin (H&E) for structural necrosis and Oil Red O to visualize lipid accumulation.

  • Validation: Utilize a parallel satellite group dosed with a known hepatotoxic piperazine derivative (e.g., TFMPP) to validate the biomarker response 7.

Quantitative Data Presentation

The following table summarizes expected dose-dependent hepatic enzyme elevations based on validated sub-chronic piperazine toxicity models in Wistar rats.

Dose GroupAST (i. μ L⁻¹)ALP (i. μ L⁻¹)Histopathological Observation
Vehicle Control 12.8 ± 1.3296.2 ± 0.49Normal hepatic architecture
Low Dose (30 mg/kg) 22.8 ± 1.4396.2 ± 0.49Mild cellular stress, no necrosis
Mid Dose (60 mg/kg) 27.6 ± 1.08132.8 ± 12.06Early-stage microvesicular steatosis
High Dose (100 mg/kg) 38.4 ± 3.75314.8 ± 38.46Pronounced phospholipidosis & necrosis
Table 1: Dose-dependent elevation of hepatic enzymes following sub-chronic (28-day) piperazine exposure in Wistar rats. Quantitative data adapted from in vivo piperazine toxicity models 6.

Neurotoxicity and Behavioral Phenotyping

Mechanistic Causality

Due to the structural similarity between the 1-(1-Methylpyrrolidin-2-yl)piperazine scaffold and endogenous neurotransmitters, these compounds readily cross the blood-brain barrier (BBB) and interact promiscuously with dopaminergic and serotonergic GPCRs 8. High systemic concentrations can induce neurotoxic effects, including ataxia, tremors, and decreased locomotor activity, which have been linked to the loss of dopaminergic transporters and neuromuscular junction interference 98.

Protocol: Functional Observational Battery (FOB) in Rats
  • Acclimation: Habituate rats to the testing arena for 3 days prior to dosing to minimize stress-induced behavioral artifacts.

  • Dosing and Observation Timepoints: Administer the test compound. Conduct FOB assessments at T=1h, 4h, and 24h post-dose. Causality: These timepoints are chosen to capture peak plasma concentration (Cmax) effects and subsequent clearance.

  • Assessment Metrics:

    • Autonomic Responses: Monitor for lacrimation and salivation (cholinergic overstimulation).

    • Neuromuscular Function: Assess forelimb/hindlimb grip strength and gait coordination. Alterations directly reflect the compound's interference with central motor cortex pathways 9.

  • Validation: Administer Chlorpromazine (a known neuroleptic) to a positive control group to validate the sensitivity of the grip strength and locomotor tracking equipment.

Mitigation Strategies for Lead Optimization

To advance molecules containing the 1-(1-Methylpyrrolidin-2-yl)piperazine scaffold through the preclinical pipeline, medicinal chemists must employ rational design to mitigate these inherent toxicities:

  • Reducing Basicity (pKa): Converting the basic aliphatic amine of the piperazine ring into an amide or sulfonamide significantly reduces hERG channel affinity by eliminating the positive charge required for pore binding 4 [[10]]().

  • Lipophilicity Control (cLogP): Lowering the overall lipophilicity reduces promiscuous off-target binding and minimizes accumulation in hepatic tissue, thereby mitigating both cardiotoxic and hepatotoxic risks 4.

References

  • Benchchem. "1-(1-Methylpyrrolidin-2-yl)piperazine". Benchchem.
  • Benchchem. "1-(1-Methylpyrrolidin-2-yl)piperazine PDE5". Benchchem.
  • Godoy, R. et al. "Hepatotoxicity of piperazine designer drugs: up-regulation of key enzymes of cholesterol and lipid biosynthesis".
  • PLOS. "Global Analysis Reveals Families of Chemical Motifs Enriched for hERG Inhibitors". PLOS ONE.
  • Srce.hr. "Piperazine derivatives as dangerous abused compounds". Srce.hr.
  • Ghasi, S. et al.
  • European Medicines Agency (EMA). "MRL - Piperazine Summary Report (3)". Europa.eu.
  • Drug Hunter.
  • PubMed/NIH. "Piperazine designer drugs elicit toxicity in the alternative in vivo model Caenorhabditis elegans". NIH.gov.
  • DTU. "Solid-phase synthesis and biological evaluation of piperazine-based novel bacterial topoisomerase inhibitors". DTU.dk.

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Foundational

Stability Profiling of 1-(1-Methylpyrrolidin-2-yl)piperazine Under Physiological Conditions: A Comprehensive Technical Guide

Executive Summary 1-(1-Methylpyrrolidin-2-yl)piperazine (C9H19N3) is a nitrogen-rich heterocyclic scaffold frequently utilized in medicinal chemistry and drug discovery, particularly in the development of targeted therap...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

1-(1-Methylpyrrolidin-2-yl)piperazine (C9H19N3) is a nitrogen-rich heterocyclic scaffold frequently utilized in medicinal chemistry and drug discovery, particularly in the development of targeted therapies such as phosphodiesterase (PDE) inhibitors. While its dual-ring architecture provides excellent vectors for target binding, its stability under physiological conditions (pH 7.4, 37°C, and in the presence of hepatic enzymes) dictates its viability as a lead compound. This whitepaper provides an in-depth mechanistic analysis of its chemical and metabolic stability, offering self-validating protocols for empirical testing and strategic pathways for lead optimization.

Structural Nuances and Physicochemical Stability

To understand the stability of 1-(1-Methylpyrrolidin-2-yl)piperazine, one must first analyze its specific structural connectivity. The molecule consists of a piperazine ring attached to the C2 position of a 1-methylpyrrolidine ring[1]().

The Aminal Linkage and Aqueous Stability

Crucially, the attachment at the C2 position creates an aminal linkage (a carbon atom bonded to two distinct nitrogen atoms: the pyrrolidine N1 and the piperazine N1).

  • Causality in Chemical Stability: Unlike standard aliphatic C-C linkages, aminals are sensitive to pH. Under acidic conditions (e.g., gastric fluid at pH 1.2 or within lysosomes at pH 4.5), the aminal bond is highly susceptible to chemical hydrolysis, cleaving into 1-methyl-2-pyrrolidone (or a ring-opened aminoaldehyde) and free piperazine.

  • Physiological pH (7.4): At the physiological pH of circulating plasma (7.4), the secondary amine of the piperazine (pKa ~9.8) is heavily protonated, while the tertiary amines are partially protonated. This protonation state confers high aqueous solubility and stabilizes the aminal linkage against spontaneous hydrolysis. Consequently, the compound exhibits robust chemical stability in standard phosphate-buffered saline (PBS) at 37°C, making enzymatic biotransformation the primary clearance mechanism.

Enzymatic Biotransformation & Metabolic Vulnerabilities

While chemically stable in plasma, the electron-rich nitrogens and unhindered α -carbons of this scaffold make it highly vulnerable to Phase I oxidative metabolism, primarily mediated by Cytochrome P450 (CYP) enzymes such as CYP3A4 and CYP2D6.

Primary Metabolic Pathways
  • Piperazine N-Dealkylation & N-Oxidation: The piperazine moiety is a well-documented site for CYP3A4-mediated metabolism. As seen in the metabolism of other piperazine-containing drugs like buspirone, the ring undergoes rapid N-dealkylation (cleaving the aminal bond enzymatically) and N-oxidation to form piperazine N-oxides[2]().

  • Pyrrolidine α -Oxidation: Saturated five-membered nitrogen heterocycles are highly prone to oxidation at the carbon adjacent to the nitrogen ( α -carbon). For 1-(1-Methylpyrrolidin-2-yl)piperazine, oxidation at the C5 position of the pyrrolidine ring leads to the formation of a lactam (pyrrolidin-2-one derivative)[3]().

  • N-Demethylation: The tertiary 1-methyl group on the pyrrolidine ring is a classic "soft spot" for CYP-mediated N-demethylation, resulting in a secondary pyrrolidine metabolite.

G Parent 1-(1-Methylpyrrolidin-2-yl)piperazine (Parent Scaffold) N_Dealk N-Dealkylation (Piperazine Cleavage) Parent->N_Dealk CYP3A4 N_Ox N-Oxidation (Piperazine N-oxide) Parent->N_Ox FMO / CYP Pyr_Ox alpha-Oxidation (Pyrrolidin-2-one Lactam) Parent->Pyr_Ox CYP P450 N_Demeth N-Demethylation (Secondary Pyrrolidine) Parent->N_Demeth CYP P450

Predicted Phase I biotransformation pathways of the scaffold.

Self-Validating Experimental Protocols

To empirically determine the physiological stability of this compound, assays must be designed as self-validating systems . This means every potential variable (chemical degradation, non-specific binding, enzymatic failure) is controlled for within the assay architecture.

Protocol A: Human Liver Microsome (HLM) Metabolic Stability Assay

This protocol isolates Phase I CYP-mediated clearance.

  • Causality of Reagents: We utilize NADPH as a cofactor because CYP monooxygenases require an electron source to reduce molecular oxygen and insert it into the substrate. Without NADPH, enzymatic oxidation cannot occur.

  • Self-Validation Mechanisms:

    • Minus-NADPH Control: Differentiates chemical instability in the buffer from true enzymatic metabolism.

    • Positive Controls: Verapamil (high clearance) and Warfarin (low clearance) validate that the microsomes are enzymatically active.

    • Internal Standard (IS): Added during the quench phase to correct for volumetric errors during protein precipitation.

Step-by-Step Methodology:

  • Preparation: Prepare a 10 mM stock of 1-(1-Methylpyrrolidin-2-yl)piperazine in DMSO. Dilute to 1 µM in 100 mM potassium phosphate buffer (pH 7.4) containing pooled Human Liver Microsomes (0.5 mg/mL protein concentration).

  • Pre-Incubation: Incubate the mixture at 37°C for 5 minutes to achieve thermal equilibrium. (Causality: Prevents cold-shock to enzymes which skews initial velocity kinetics).

  • Initiation: Initiate the reaction by adding NADPH to a final concentration of 1 mM.

  • Time-Course Quenching: At precisely 0, 5, 15, 30, and 60 minutes, extract a 50 µL aliquot and immediately transfer it into 150 µL of ice-cold Acetonitrile (ACN) containing 100 ng/mL of an analytical Internal Standard (e.g., Tolbutamide). (Causality: Cold ACN instantly denatures CYP proteins, halting the reaction at the exact time point).

  • Analysis: Centrifuge at 4,000 rpm for 15 minutes to pellet precipitated proteins. Analyze the supernatant via LC-MS/MS.

G Prep 1. Prepare HLM & Controls PreInc 2. Pre-incubate (37°C, 5 min) Prep->PreInc Start 3. Add NADPH (Initiate) PreInc->Start Quench 4. Quench (Cold ACN + IS) Start->Quench Analyze 5. LC-MS/MS Analysis Quench->Analyze

Self-validating workflow for in vitro microsomal stability assessment.

Quantitative Data & Predictive Metrics

Based on the structural homology to known piperazine and pyrrolidine drugs, the following table summarizes the predictive quantitative metrics and mass spectrometry parameters required for the LC-MS/MS analysis of 1-(1-Methylpyrrolidin-2-yl)piperazine stability.

Parameter / MetabolitePredictive Value / Mass ShiftMechanistic Rationale
Parent Compound MW 169.27 g/mol Base scaffold[1]().
Parent[M+H]+ m/z 170.27ESI+ ionization standard.
Aqueous Half-Life (pH 7.4) > 24 hoursProtonation of amines prevents spontaneous aminal hydrolysis.
HLM Intrinsic Clearance (CLint) High (> 50 µL/min/mg)Unhindered α -carbons and basic nitrogens invite rapid CYP oxidation.
Metabolite 1: N-Demethylation m/z 156.27 (-14 Da)Loss of the 1-methyl group on the pyrrolidine ring.
Metabolite 2: Lactam Formation m/z 184.27 (+14 Da) α -oxidation at C5 of pyrrolidine (-2H, +O).
Metabolite 3: N-Oxidation m/z 186.27 (+16 Da)Oxygen addition to the piperazine nitrogen[4]().
Metabolite 4: N-Dealkylation m/z 85.10 & 86.14Cleavage of the aminal bond yielding separated ring fragments.

Strategic Lead Optimization

If 1-(1-Methylpyrrolidin-2-yl)piperazine exhibits rapid in vitro clearance during physiological testing, medicinal chemists must employ structural modifications to mitigate metabolism while preserving target affinity.

  • Mitigating Pyrrolidine Oxidation: To block α -oxidation (lactam formation), introducing steric hindrance is highly effective. Adding a methyl group or a fluorine atom adjacent to the nitrogen reduces the electron density and physically blocks CYP active site access. Alternatively, altering the ring size—such as contracting the pyrrolidine to an azetidine or expanding it to a piperidine—has been proven to significantly improve human liver microsome (HLM) stability in similar heterocycles[5]().

  • Stabilizing the Aminal/Piperazine Linkage: To prevent N-dealkylation, the basicity of the piperazine can be modulated. Converting the secondary amine of the piperazine into an amide or incorporating a bridged bicyclic system restricts the conformational flexibility required for the CYP3A4 catalytic cycle, thereby extending the physiological half-life.

References

  • 1-(1-Methylpyrrolidin-2-yl)piperazine | Benchchem Benchchem
  • Metabolism of 3-(p-chlorophenyl)pyrrolidine. Structural effects in conversion of a prototype gamma-aminobutyric acid prodrug to lactam and gamma-aminobutyric acid type metabolites PubMed / NIH
  • Biotransformation of the Piperazine Ring and an Evaluation of the Expert System Meteor ResearchG
  • Mitigating Heterocycle Metabolism in Drug Discovery Journal of Medicinal Chemistry / ACS
  • Cytochrome P450 3A-mediated metabolism of buspirone in human liver microsomes DOI.org

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for the Dissolution of 1-(1-Methylpyrrolidin-2-yl)piperazine in Cell Culture Assays

Introduction The successful execution of cell-based assays in drug discovery and biomedical research is critically dependent on the accurate and reproducible preparation of test compounds. For novel small molecules such...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

The successful execution of cell-based assays in drug discovery and biomedical research is critically dependent on the accurate and reproducible preparation of test compounds. For novel small molecules such as 1-(1-Methylpyrrolidin-2-yl)piperazine, a nitrogen-containing heterocyclic compound with potential applications in medicinal chemistry, establishing a reliable dissolution protocol is a foundational step.[1] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the effective solubilization of 1-(1-Methylpyrrolidin-2-yl)piperazine for in vitro cell culture experiments. By integrating an understanding of the compound's predicted physicochemical properties with established best practices for handling small molecules, this guide aims to ensure the integrity and reproducibility of your experimental results.

Physicochemical Properties and Solubility Considerations

A thorough understanding of a compound's physicochemical properties is paramount for developing an effective dissolution strategy. While experimental data for 1-(1-Methylpyrrolidin-2-yl)piperazine is not extensively available, we can leverage its chemical structure and data from related piperazine derivatives to inform our approach.

Structure and Predicted Properties:

The chemical structure of 1-(1-Methylpyrrolidin-2-yl)piperazine, with its combination of a pyrrolidine and a piperazine ring, suggests it is a basic compound. The presence of multiple nitrogen atoms provides sites for protonation, which will influence its solubility in aqueous solutions at different pH values.

PropertyPredicted Value/InformationSource/Method
Molecular Formula C9H19N3[1]
Molecular Weight 169.27 g/mol [1]
Canonical SMILES CN1CCCC1N2CCNCC2[1]
Predicted LogP ~0.8 - 1.5In silico prediction
Predicted pKa pKa1: ~8.5-9.5 (piperazine ring), pKa2: ~4.5-5.5 (pyrrolidine ring)In silico prediction
Predicted Aqueous Solubility Moderately soluble to soluble, pH-dependentIn silico prediction

Note: Predicted values are estimations based on computational models and should be used as a guide. Experimental verification is recommended.

The predicted LogP value suggests a moderate lipophilicity, indicating that while it may have some solubility in aqueous media, an organic co-solvent will likely be necessary to achieve the high concentrations required for stock solutions. The basic nature of the molecule, as indicated by the predicted pKa values, suggests that its aqueous solubility will increase at a lower pH.

Recommended Dissolution Protocol

Based on the predicted properties and general best practices for small molecules in cell culture, the following protocol is recommended for dissolving 1-(1-Methylpyrrolidin-2-yl)piperazine.

Materials
  • 1-(1-Methylpyrrolidin-2-yl)piperazine (powder)

  • Dimethyl sulfoxide (DMSO), cell culture grade, sterile-filtered

  • Sterile, deionized, or distilled water (for aqueous-based stock if applicable)

  • Sterile, polypropylene microcentrifuge tubes or amber glass vials

  • Calibrated pipettes and sterile, filtered pipette tips

  • Vortex mixer

  • Sonicator (optional)

  • 0.2 µm sterile syringe filter (e.g., PTFE for organic solvents)

Workflow for Preparation of Stock and Working Solutions

Caption: Workflow for preparing 1-(1-Methylpyrrolidin-2-yl)piperazine for cell culture assays.

Step-by-Step Protocol

1. Preparation of a 10 mM Stock Solution in DMSO

The use of a high-concentration stock solution in an organic solvent like DMSO is standard practice for compounds with limited aqueous solubility.

  • Calculation: To prepare a 10 mM stock solution, use the following formula:

    • Mass (mg) = 10 mmol/L * 0.001 L * 169.27 g/mol * 1000 mg/g = 1.69 mg

    • Therefore, dissolve 1.69 mg of 1-(1-Methylpyrrolidin-2-yl)piperazine in 1 mL of DMSO. Adjust quantities as needed.

  • Procedure:

    • Tare a sterile microcentrifuge tube or amber glass vial on an analytical balance.

    • Carefully weigh the desired amount of 1-(1-Methylpyrrolidin-2-yl)piperazine powder into the tube.

    • Add the calculated volume of sterile, cell culture-grade DMSO to the tube.

    • Vortex the solution vigorously for 1-2 minutes until the compound is completely dissolved. A clear solution should be obtained.

    • If the compound does not fully dissolve, sonicate the tube in a water bath for 5-10 minutes. Gentle warming to 37°C can also be attempted, but be mindful of potential compound degradation.

2. Sterile Filtration (Recommended)

To ensure the sterility of the stock solution and prevent contamination of cell cultures, sterile filtration is highly recommended.

  • Procedure:

    • Draw the DMSO stock solution into a sterile syringe.

    • Attach a 0.2 µm sterile syringe filter (PTFE is recommended for DMSO) to the syringe.

    • Dispense the filtered solution into a new sterile, light-protected tube.

3. Aliquoting and Storage of Stock Solution

To maintain the stability of the compound and avoid repeated freeze-thaw cycles, it is crucial to aliquot the stock solution.

  • Procedure:

    • Divide the filtered stock solution into smaller, single-use aliquots (e.g., 10-20 µL) in sterile polypropylene microcentrifuge tubes.

    • Label each aliquot clearly with the compound name, concentration, and date of preparation.

    • Store the aliquots at -20°C or -80°C for long-term stability. Protect from light.

4. Preparation of Working Solutions

Working solutions are prepared by diluting the high-concentration stock solution into the cell culture medium. It is critical to maintain a low final concentration of the organic solvent to prevent cytotoxicity.

  • Procedure:

    • Thaw an aliquot of the 10 mM stock solution at room temperature.

    • Perform serial dilutions of the stock solution in cell culture medium to achieve the desired final concentrations for your assay.

    • Crucially, ensure that the final concentration of DMSO in the cell culture medium does not exceed 0.5% (v/v), and ideally is kept below 0.1% to minimize solvent-induced effects on the cells.

    • Always include a "vehicle control" in your experiments. This control should contain the same final concentration of DMSO as your treated cells but without the compound.

Validation and Troubleshooting

  • Solubility Issues: If the compound precipitates upon dilution in the aqueous cell culture medium, try preparing a lower concentration stock solution or using a step-wise dilution approach.

  • Cytotoxicity of the Compound/Solvent: Always perform a dose-response experiment to determine the cytotoxic effects of both the compound and the solvent (vehicle control) on your specific cell line. Cell viability can be assessed using standard methods such as MTT, XTT, or CellTiter-Glo® assays.

  • pH Considerations: Given the basic nature of the compound, at high concentrations, it could potentially alter the pH of the cell culture medium. It is good practice to check the pH of the final working solution, especially at the highest concentration used.

Safety Precautions

Researchers should always consult the Safety Data Sheet (SDS) for 1-(1-Methylpyrrolidin-2-yl)piperazine and handle the compound in accordance with good laboratory practices. As a piperazine derivative, it may cause skin and eye irritation.[2][3] Appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses, should be worn at all times. All handling of the powdered compound and concentrated stock solutions should be performed in a chemical fume hood.

References

  • Koppel, H., et al. (2015). Considerations regarding use of solvents in in vitro cell based assays. Cytotechnology, 67(4), 589–593. Retrieved from [Link]

  • G-Biosciences. (n.d.). DMSO, Sterile Filtered | Dimethylsulfoxide. Retrieved from [Link]

  • Thuy, B. T., et al. (2020). Comparative cytotoxic effects of methanol, ethanol and DMSO on human cancer cell lines. Biomedical Research and Therapy, 7(7), 3847-3854. Retrieved from [Link]

  • Aliyazicioglu, R., et al. (2020). In vitro Cytotoxic Effect of Ethanol and Dimethyl Sulfoxide on Various Human Cell Lines. Kahramanmaraş Sütçü İmam Üniversitesi Tarım ve Doğa Dergisi, 23(4), 896-902. Retrieved from [Link]

  • Al-Samydai, A., et al. (2025). Optimizing Cell Density and Unveiling Cytotoxic Profiles of DMSO and Ethanol in Six Cancer Cell Lines: Experimental and In Silico Insights. Pharmaceuticals, 18(8), 1134. Retrieved from [Link]

  • Molinspiration. (n.d.). logP - octanol-water partition coefficient calculation. Retrieved from [Link]

  • Chemicalize. (n.d.). Instant Cheminformatics Solutions. Retrieved from [Link]

  • fastsolv. (n.d.). fastsolv Solubility Predictor. Retrieved from [Link]

  • Virtual Computational Chemistry Laboratory. (n.d.). On-line Software. Retrieved from [Link]

  • Rowan. (n.d.). Predicting Solubility. Retrieved from [Link]

  • PubChemLite. (n.d.). 1-(1-methylpyrrolidine-2-carbonyl)piperazine (C10H19N3O). Retrieved from [Link]

Sources

Application

Application Notes and Protocols: In Vitro Dosing Guidelines for 1-(1-Methylpyrrolidin-2-yl)piperazine Derivatives

Introduction: The Significance of the Piperazine Scaffold in Drug Discovery The piperazine heterocycle is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a mult...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Significance of the Piperazine Scaffold in Drug Discovery

The piperazine heterocycle is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a multitude of clinically approved drugs.[1][2] Structurally, it is a six-membered ring containing two nitrogen atoms at opposite positions, which provides a unique combination of conformational flexibility and tunable basicity essential for interacting with biological targets.[2] The 1-(1-Methylpyrrolidin-2-yl)piperazine framework combines this versatile piperazine core with a methylpyrrolidine moiety, a feature that can modulate physicochemical properties and target engagement.[3]

Piperazine derivatives have demonstrated a vast range of pharmacological activities, including anticancer, antimicrobial, and neuroactive effects, by interacting with diverse cellular targets like G-protein-coupled receptors (GPCRs), ion channels, and enzymes.[2][4] Their success is partly due to favorable pharmacokinetic properties often conferred by the piperazine ring.[1]

This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals. It provides field-proven insights and detailed protocols for establishing robust in vitro dosing and characterization strategies for novel 1-(1-Methylpyrrolidin-2-yl)piperazine derivatives. The focus is on a logical, tiered approach, beginning with cytotoxicity assessment to define a therapeutic window, followed by target engagement and functional characterization.

Physicochemical Properties and Compound Handling

A thorough understanding of a compound's physicochemical properties is critical for accurate and reproducible in vitro dosing. Piperazine derivatives are generally basic and may be hygroscopic or sensitive to light.

Table 1: Key Physicochemical Considerations for Piperazine Derivatives

PropertyImportance in In Vitro AssaysTypical Considerations & Recommendations
Solubility Ensures the compound is fully dissolved in assay media, preventing precipitation and inaccurate concentration determination.Most derivatives are soluble in DMSO. Prepare high-concentration stock solutions (e.g., 10-50 mM) in 100% DMSO. Avoid repeated freeze-thaw cycles.
pKa The two nitrogen atoms have distinct pKa values, affecting the compound's charge state at physiological pH (7.4). This influences membrane permeability and target binding.The charge state can impact interactions with acidic residues in receptor binding pockets. This is a key parameter in structure-activity relationship (SAR) studies.[5]
Stability Degradation in stock solutions or assay media can lead to a loss of potency and misleading results.Store DMSO stocks at -20°C or -80°C, protected from light. Assess stability in aqueous assay buffers over the experimental timeframe if degradation is suspected.
LogP/LogD Lipophilicity influences cell permeability, non-specific binding, and potential for off-target effects.High lipophilicity can lead to compound sequestration in plasticware or cell membranes, reducing the effective concentration. Use low-binding plates where possible.

Protocol 1: Stock Solution Preparation

Rationale: Accurate and consistent preparation of stock solutions is the foundation of reliable in vitro data. Dimethyl sulfoxide (DMSO) is the recommended solvent due to its ability to dissolve a wide range of organic compounds and its miscibility with aqueous assay media.

Materials:

  • 1-(1-Methylpyrrolidin-2-yl)piperazine derivative (solid)

  • Anhydrous Dimethyl Sulfoxide (DMSO)

  • Calibrated analytical balance

  • Sterile microcentrifuge tubes or amber glass vials

  • Calibrated pipettes

Procedure:

  • Determine Target Concentration: Decide on a high-concentration stock, typically 10 mM, 20 mM, or 50 mM.

  • Calculate Required Mass: Use the compound's molecular weight (MW) to calculate the mass needed.

    • Formula: Mass (mg) = Desired Concentration (M) x Volume (L) x MW ( g/mol ) x 1000

    • Example (for 10 mM stock in 1 mL): Mass (mg) = 0.010 mol/L x 0.001 L x 169.27 g/mol x 1000 = 1.69 mg

  • Weighing: Carefully weigh the calculated mass of the compound into a sterile tube.

  • Solubilization: Add the required volume of anhydrous DMSO. Vortex thoroughly for several minutes until the compound is completely dissolved. A brief, gentle warming in a 37°C water bath can aid dissolution if necessary.

  • Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles. Store in tightly sealed tubes at -20°C or -80°C, protected from light.

  • Final DMSO Concentration: When preparing working dilutions in cell culture media or assay buffer, ensure the final concentration of DMSO does not exceed a level that affects cell health or assay performance, typically ≤0.5%.[6]

Anticipated Mechanism of Action: Targeting G-Protein-Coupled Receptors (GPCRs)

Many piperazine-containing drugs exert their effects by modulating GPCRs, the largest family of cell surface receptors and a primary target class for pharmaceuticals.[2][7] These receptors, also known as seven-transmembrane (7TM) receptors, are integral to countless physiological processes.[8] Upon ligand binding, a GPCR undergoes a conformational change, leading to the activation of intracellular signaling pathways.

The two primary signaling cascades initiated by GPCRs are:

  • G-Protein Signaling: The activated receptor engages heterotrimeric G-proteins, leading to the production of second messengers like cyclic AMP (cAMP) or the release of intracellular calcium (Ca2+).[9][10]

  • β-Arrestin Signaling: Receptors can also recruit β-arrestin proteins, a process that can lead to receptor desensitization or initiate separate, G-protein-independent signaling pathways.[7][8]

The ability of a ligand to preferentially activate one pathway over another is known as "functional selectivity" or "biased agonism," a key concept in modern drug discovery.[9][11]

GPCR_Signaling cluster_membrane Cell Membrane Ligand Piperazine Derivative GPCR GPCR (7TM Receptor) Ligand->GPCR Binds G_Protein G-Protein (αβγ) GPCR->G_Protein Activates Beta_Arrestin β-Arrestin GPCR->Beta_Arrestin Recruits Effector Effector Enzyme G_Protein->Effector Modulates Second_Messenger Second Messenger (cAMP, Ca2+) Effector->Second_Messenger Generates Cell_Response_G Cellular Response (G-Protein Mediated) Second_Messenger->Cell_Response_G Leads to Cell_Response_B Cellular Response (β-Arrestin Mediated) Beta_Arrestin->Cell_Response_B Leads to

Caption: Simplified GPCR signaling pathways.

A Tiered In Vitro Dosing and Assay Workflow

A systematic workflow is essential to efficiently characterize a novel compound. This involves a tiered approach, where data from initial assays inform the design of subsequent, more complex experiments.

Workflow Tier1 Tier 1: Primary Screening Cytotoxicity Assays (e.g., MTT) Goal: Determine IC50 & Safe Concentration Range Tier2 Tier 2: Target Engagement Receptor Binding Assays Goal: Determine Affinity (Ki) Tier1->Tier2 Informs Concentration Selection Tier3 Tier 3: Functional Characterization Functional Assays (e.g., cAMP, β-Arrestin) Goal: Determine Potency (EC50/IC50) & Efficacy Tier2->Tier3 Confirms Target is Relevant SAR Structure-Activity Relationship (SAR) Analysis Tier3->SAR Provides Functional Data

Caption: Tiered experimental workflow for in vitro characterization.

Protocol 2: Cytotoxicity Assessment (MTT Assay)

Rationale: The first step for any new compound is to determine its effect on cell viability. This establishes the concentration range that can be used in subsequent assays without causing general toxicity, which could confound results. The MTT assay is a widely used colorimetric method that measures the metabolic activity of cells, serving as a proxy for cell viability.[6][12][13] In living cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt (MTT) to purple formazan crystals.[13]

Materials:

  • Selected cancer or recombinant cell line(s)

  • Complete cell culture medium

  • 96-well flat-bottom cell culture plates

  • Test compound stock solution (from Protocol 1)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

  • Multichannel pipette and microplate reader

Procedure:

  • Cell Seeding: Harvest cells in their logarithmic growth phase. Count and determine viability. Seed the cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of medium. Incubate for 24 hours (37°C, 5% CO2) to allow for attachment.[6][12]

  • Compound Treatment: Prepare serial dilutions of the piperazine derivative in complete medium. A common starting range is 0.1 µM to 100 µM.[12] Remove the old medium from the cells and add 100 µL of the compound dilutions. Include wells for "vehicle control" (medium with the same final DMSO concentration) and "no-cell control" (medium only).

  • Incubation: Incubate the plates for a desired exposure time (e.g., 24, 48, or 72 hours).[1]

  • MTT Addition: Add 10-20 µL of MTT solution (5 mg/mL) to each well. Incubate for an additional 3-4 hours, allowing viable cells to form formazan crystals.[6]

  • Formazan Solubilization: Carefully remove the medium from each well. Add 150 µL of DMSO to each well to dissolve the purple formazan crystals. Gently pipette to ensure complete dissolution.[6]

  • Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis:

    • Subtract the average absorbance of the "no-cell control" from all other values.

    • Calculate the percentage of cell viability for each concentration relative to the vehicle control: (Abs_treated / Abs_vehicle) * 100.

    • Plot the percentage of viability against the logarithm of the compound concentration and use non-linear regression to determine the half-maximal inhibitory concentration (IC50).[12]

Table 2: Hypothetical Cytotoxicity Data for a Novel Piperazine Derivative

Cell LineExposure Time (h)IC50 (µM)
HEK29348> 100
MDA-MB-2314825.4
A5494842.1

Protocol 3: Receptor Binding Assay (Competitive Radioligand)

Rationale: Once a non-toxic concentration range is known, a binding assay can determine if the compound directly interacts with the intended molecular target. Competitive binding assays measure the ability of a test compound to displace a known radiolabeled ligand from a receptor. The result is an IC50 value, which can be converted to an inhibition constant (Ki) to reflect the compound's binding affinity.[14]

Materials:

  • Cell membranes expressing the target receptor (commercially available or prepared in-house)

  • Radioligand specific for the target receptor (e.g., [³H]Spiperone for D2 receptors)

  • Non-specific binding (NSB) agent (a high concentration of an unlabeled ligand)

  • Assay buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4)

  • 96-well plates and filter mats (e.g., GF/C)

  • Scintillation fluid and microplate scintillation counter

Procedure:

  • Membrane Preparation: Thaw cell membranes on ice and dilute to the desired protein concentration (e.g., 20-50 µ g/well ) in ice-cold assay buffer.[14]

  • Assay Setup: In a 96-well plate, set up the following conditions in triplicate:

    • Total Binding (TB): 25 µL Assay Buffer + 25 µL Radioligand + 200 µL Membrane Prep.

    • Non-Specific Binding (NSB): 25 µL NSB Agent + 25 µL Radioligand + 200 µL Membrane Prep.

    • Test Compound: 25 µL of serially diluted piperazine derivative + 25 µL Radioligand + 200 µL Membrane Prep.

  • Incubation: Incubate the plate at room temperature or 37°C for 60-90 minutes with gentle agitation to allow the binding to reach equilibrium.[14]

  • Filtration: Rapidly harvest the contents of each well onto a filter mat using a cell harvester. This separates the membrane-bound radioligand from the unbound. Wash the filters 3-4 times with ice-cold assay buffer.

  • Radioactivity Measurement: Dry the filter mat, add scintillation fluid to each well, and count the radioactivity in a scintillation counter.

  • Data Analysis:

    • Calculate Specific Binding: CPM_Specific = CPM_Total - CPM_NSB.

    • Calculate the percentage of specific binding for each test compound concentration: (CPM_Compound - CPM_NSB) / CPM_Specific * 100.

    • Plot the percentage of specific binding against the log of the compound concentration to determine the IC50.

    • Calculate the Ki using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[14]

Table 3: Hypothetical Receptor Binding Affinities (Ki)

Receptor TargetRadioligandKi (nM)
Dopamine D2[³H]Spiperone15.2
Serotonin 5-HT1A[³H]8-OH-DPAT89.7
Sigma-1-Pentazocine> 1000

Protocol 4: Functional Cellular Assay (GPCR Activation)

Rationale: A binding affinity does not reveal whether a compound activates (agonist), blocks (antagonist), or has no effect on the receptor's function. Functional assays measure the cellular response following receptor engagement.[15] Modern luminescence-based reporter assays, such as split-luciferase systems that measure protein-protein interactions (e.g., GPCR-β-arrestin or GPCR-G-protein), are highly sensitive and adaptable alternatives to traditional second messenger assays.[16][17]

Materials:

  • Cell line stably expressing the target GPCR and a split-luciferase reporter system (e.g., IGNiTR).[15][16][17]

  • Cell lysis buffer

  • Luciferase substrate (e.g., furimazine)

  • Known agonist and antagonist for the target receptor

  • White, opaque 96-well or 384-well assay plates

  • Luminometer

Procedure:

  • Cell Lysate Preparation (for lysate-based assays): Culture cells to high density, harvest, and prepare cell lysates according to the specific assay kit's instructions. This provides a stable, storable source of receptor components.[17]

  • Assay Setup:

    • Agonist Mode: Add serially diluted test compound to the wells containing the cell lysate/reporter components.

    • Antagonist Mode: Add a fixed, sub-maximal concentration (e.g., EC80) of a known agonist to all wells, then add serially diluted test compound.

  • Incubation: Incubate the plate at room temperature for the time specified by the assay protocol (typically 15-60 minutes) to allow for receptor activation and reporter signal generation.

  • Signal Detection: Add the luciferase substrate to all wells and immediately measure the luminescence signal using a plate-based luminometer.

  • Data Analysis:

    • Agonist Mode: Plot the luminescence signal against the log of the compound concentration. Use non-linear regression to determine the EC50 (potency) and the maximum signal (efficacy) relative to a full agonist.

    • Antagonist Mode: Plot the luminescence signal against the log of the compound concentration. Use non-linear regression to determine the IC50 (potency).

Table 4: Summary of In Vitro Pharmacological Profile

Assay TypeTargetParameterValueInterpretation
CytotoxicityHEK293IC50> 100 µMNot generally toxic at relevant concentrations.
BindingDopamine D2Ki15.2 nMHigh affinity for the D2 receptor.
BindingSerotonin 5-HT1AKi89.7 nMModerate affinity for the 5-HT1A receptor.
FunctionalDopamine D2EC5035.5 nMPotent agonist at the D2 receptor.
FunctionalDopamine D2% Efficacy85% (vs. Dopamine)High-efficacy partial agonist.

Conclusion

This application note provides a structured, multi-tiered framework for the initial in vitro characterization of 1-(1-Methylpyrrolidin-2-yl)piperazine derivatives. By systematically assessing cytotoxicity, target binding, and functional activity, researchers can build a comprehensive pharmacological profile. This data is crucial for establishing structure-activity relationships, optimizing lead compounds, and making informed decisions for further preclinical development. Each protocol is designed as a self-validating system, with internal controls and clear endpoints, ensuring the generation of robust and reliable data.

References

  • Stoeber, M., et al. (2023). Accessible and Generalizable in Vitro Luminescence Assay for Detecting GPCR Activation. ACS Measurement Science Au. Retrieved from [Link]

  • Zhang, R., & Xie, X. (2012). Recent progress in assays for GPCR drug discovery. Acta Pharmacologica Sinica. Retrieved from [Link]

  • Bara, T., et al. (2009). A homogeneous fluorescent live-cell assay for measuring 7-transmembrane receptor activity and agonist functional selectivity through beta-arrestin recruitment. Journal of Biomolecular Screening. Retrieved from [Link]

  • Stoeber, M., et al. (2023). An accessible and generalizable in vitro luminescence assay for detecting GPCR activation. bioRxiv. Retrieved from [Link]

  • Lee, S., et al. (2021). Advances in G Protein-Coupled Receptor High-throughput Screening. Trends in Pharmacological Sciences. Retrieved from [Link]

  • Stoeber, M., et al. (2023). Accessible and Generalizable in Vitro Luminescence Assay for Detecting GPCR Activation. ACS Measurement Science Au. Retrieved from [Link]

  • Multi-Target-Pharmaceuticals. (n.d.). 7TM Phosphorylation Assay Kits. Retrieved from [Link]

  • Rajagopal, S., et al. (2014). Biased Ligand Modulation of Seven Transmembrane Receptors (7TMRs): Functional Implications for Drug Discovery. Journal of Medicinal Chemistry. Retrieved from [Link]

  • Urban, J. D., et al. (2007). Cellular assays as portals to seven-transmembrane receptor-based drug discovery. Nature Reviews Drug Discovery. Retrieved from [Link]

  • Sun, Y., et al. (2021). Multiple GPCR Functional Assays Based on Resonance Energy Transfer Sensors. Frontiers in Pharmacology. Retrieved from [Link]

  • Al-Salahi, R., et al. (2021). Bioassay Guided Fractionation Protocol for Determining Novel Active Compounds in Selected Australian Flora. Molecules. Retrieved from [Link]

  • Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Retrieved from [Link]

  • Al-Majdoub, Z. M., et al. (2023). Piperazine ring toxicity in three novel anti-breast cancer drugs: an in silico and in vitro metabolic bioactivation approach using olaparib as a case study. Archives of Toxicology. Retrieved from [Link]

  • Horvath, P., & Vigh, T. (2017). Role of Cytotoxicity Experiments in Pharmaceutical Development. IntechOpen. Retrieved from [Link]

  • Yuan, J., et al. (2022). Exploration of Diazaspiro Cores as Piperazine Bioisosteres in the Development of σ2 Receptor Ligands. Molecules. Retrieved from [Link]

  • National Industrial Chemicals Notification and Assessment Scheme. (2018). Piperazine salts: Human health tier II assessment. Retrieved from [Link]

  • Obeng, S., et al. (2021). Pharmacological and Physicochemical Properties Optimization for Dual-Target Dopamine D3 (D3R) and μ-Opioid (MOR) Receptors Ligands as Potentially Safer Analgesics. Journal of Medicinal Chemistry. Retrieved from [Link]

  • Antia, U., et al. (2009). Metabolic interactions with piperazine-based 'party pill' drugs. Xenobiotica. Retrieved from [Link]

  • ResearchGate. (n.d.). Details of the Receptor-Binding Assay Methods Used in the Present Studies. Retrieved from [Link]

  • Berardi, F., et al. (2009). Exploring the Importance of Piperazine N-Atoms for σ2 Receptor Affinity and Activity in a Series of Analogs of 1-Cyclohexyl-4-[3-(5-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)propyl]piperazine (PB28). Journal of Medicinal Chemistry. Retrieved from [Link]

  • Patsnap Synapse. (2024). What is the mechanism of Piperazine?. Retrieved from [Link]

  • Marra, A., et al. (2021). Discovery and computational studies of piperidine/piperazine-based compounds endowed with sigma receptor affinity. Scientific Reports. Retrieved from [Link]

  • Woo, L. W. L., et al. (2019). Synthesis and in vitro evaluation of piperazinyl-ureido sulfamates as steroid sulfatase inhibitors. European Journal of Medicinal Chemistry. Retrieved from [Link]

  • Karadeniz Technical University AVESIS. (2022). Newly synthesized piperazine derivatives as tyrosinase inhibitors: in vitro and in silico studies. Retrieved from [Link]

  • Wiley Online Library. (2026). Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. Retrieved from [Link]

  • ResearchGate. (2025). Physicochemical properties of {1-methyl piperazine (1) + water (2)} system at T = (298.15 to 343.15) K and atmospheric pressure. Retrieved from [Link]

  • MDPI. (2024). Novel Piperazine Derivatives of Vindoline as Anticancer Agents. Retrieved from [Link]

  • Nature. (2025). Defining the mechanism of action of the nitrofuranyl piperazine HC2210 against Mycobacterium abscessus. Retrieved from [Link]

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Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting Poor Solubility of 1-(1-Methylpyrrolidin-2-yl)piperazine in DMSO

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are encountering solubility challenges with 1-(1-Methylpyrrolidin-2-yl)piperazine in Dim...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are encountering solubility challenges with 1-(1-Methylpyrrolidin-2-yl)piperazine in Dimethyl Sulfoxide (DMSO). As a Senior Application Scientist, my goal is to provide you with not just procedural steps, but also the underlying scientific reasoning to empower you to make informed decisions during your experimental work. This guide is structured in a question-and-answer format to directly address the common issues you may be facing.

Understanding the Molecule: 1-(1-Methylpyrrolidin-2-yl)piperazine

1-(1-Methylpyrrolidin-2-yl)piperazine is a nitrogen-containing heterocyclic compound, a structural class that is a cornerstone in medicinal chemistry.[1] Its composition, featuring both a piperazine and a 1-methylpyrrolidine moiety, makes it a valuable building block in the synthesis of novel bioactive molecules.[1] However, the presence of multiple basic nitrogen atoms can influence its physicochemical properties, including solubility. Compounds containing piperazine and morpholine fragments have been noted to sometimes exhibit insolubility in DMSO.[2]

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: I've added the calculated amount of 1-(1-Methylpyrrolidin-2-yl)piperazine to my DMSO, but it's not dissolving completely. What are the most likely reasons for this?

A1: Poor solubility of a seemingly soluble compound in DMSO can often be traced back to a few key factors. It's crucial to approach this systematically. The primary culprits are often related to the solid-state properties of your compound and the quality of your solvent.

Here is a logical workflow to diagnose the issue:

Caption: Initial diagnostic workflow for poor solubility.

In-depth Explanation:

  • Compound Form (Salt vs. Free Base): Salts of organic compounds may exhibit lower solubility in aprotic, non-polar solvents like DMSO compared to their free-base counterparts.[3] Verify the form of your supplied compound. If it is a hydrochloride or other salt, this could be the primary reason for poor solubility.

  • Crystalline vs. Amorphous Form: The crystalline form of a compound is in a lower energy state and generally less soluble than its amorphous form.[4] If your compound has crystallized out of a previous solution or is in a highly stable crystalline form, it will be more difficult to redissolve.

  • Solvent Quality (Water Content): DMSO is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere.[5] Even small amounts of water in DMSO can significantly decrease the solubility of organic compounds.[6][7] This is a very common issue in laboratory settings.

  • Hygroscopicity of the Compound: Heterocyclic amines can also be hygroscopic, absorbing water from the air.[8][9] This absorbed water can then interfere with the dissolution process in DMSO.

  • Storage and Handling: Repeated freeze-thaw cycles of DMSO stock solutions can lead to compound precipitation.[6][7] This is often exacerbated by water uptake during the warming and cooling phases.

Q2: I suspect the water content in my DMSO is the issue. How can I mitigate this?

A2: This is an excellent line of inquiry. Water contamination is a frequent cause of unexpected solubility problems.

Best Practices for Mitigating Water Contamination:

PracticeRationale
Use Anhydrous DMSO Always start with a fresh, unopened bottle of anhydrous, high-purity DMSO.
Aliquot Upon Opening Once a larger bottle is opened, immediately aliquot it into smaller, single-use vials under an inert atmosphere (like nitrogen or argon) if possible.
Proper Storage Store DMSO aliquots in tightly sealed containers, preferably with desiccant, at an appropriate temperature (-20°C or -80°C).[5]
Minimize Air Exposure When preparing solutions, minimize the time the DMSO vial is open to the atmosphere.
Q3: My compound and DMSO are of high quality. What practical steps can I take to improve the solubility of 1-(1-Methylpyrrolidin-2-yl)piperazine?

A3: If you have ruled out issues with compound form and solvent quality, you can employ several techniques to enhance dissolution. The key is to provide energy to overcome the lattice energy of the solid compound without causing degradation.

Here is a recommended experimental workflow:

Caption: Stepwise workflow for enhancing solubility.

Experimental Protocols:

Protocol 1: Gentle Heating

  • Prepare your compound and DMSO in a tightly sealed, appropriate vial (e.g., an amber glass vial with a Teflon-lined cap).

  • Gently vortex the mixture for 1-2 minutes at room temperature.[5]

  • If undissolved solid remains, place the vial in a water bath set to a temperature that is unlikely to cause degradation, typically 37°C is a safe starting point.[5][10]

  • Periodically remove the vial, vortex gently, and visually inspect for dissolution. Do not exceed temperatures that could compromise the stability of your compound.

Protocol 2: Sonication

  • Prepare your sample as described above.

  • Place the vial in a bath sonicator.

  • Sonicate in short bursts (e.g., 5-10 minutes) to avoid excessive heating of the sample.[5] Sonication provides localized energy that can break up solid aggregates and enhance dissolution.[7][11]

  • After sonication, vortex the sample and inspect for complete dissolution.

  • It's important to note that sonication can sometimes generate very fine particles, giving the illusion of a solution.[12] After sonication, allow the sample to sit undisturbed for a period to ensure no precipitation occurs.

Protocol 3: Use of a Co-Solvent (Advanced)

If the compound remains insoluble, a co-solvent might be necessary. This should be approached with caution as it can affect downstream assays.

  • Consider co-solvents that are miscible with DMSO and have a different polarity profile, such as N-methyl-2-pyrrolidone (NMP) or Polyethylene Glycol 400 (PEG400).[13][14]

  • Start by attempting to dissolve the compound in a small amount of the co-solvent first, and then add the DMSO.

  • Alternatively, create a pre-mixed solvent system (e.g., 90% DMSO / 10% NMP) and then add your compound.

  • Crucially, ensure the final concentration of the co-solvent is compatible with your experimental system (e.g., cell-based assays).

Q4: I managed to dissolve the compound, but it precipitated out after a short time or upon dilution into an aqueous buffer. What is happening?

A4: This is a classic case of forming a supersaturated solution, which is thermodynamically unstable. Precipitation upon dilution into aqueous media is also a common challenge.[5]

Causality and Solutions:

  • Supersaturation in DMSO: Techniques like heating or sonication can create a supersaturated solution, which will tend to precipitate over time as it returns to its equilibrium solubility.[4]

    • Solution: It may be necessary to work with a lower, more stable stock concentration. If a high concentration is required, prepare the solution fresh before each use.

  • Precipitation in Aqueous Solutions: DMSO is a strong organic solvent, but when diluted into a primarily aqueous buffer, the overall solvent polarity changes dramatically.[15] Many compounds that are soluble in 100% DMSO will crash out of solution when the DMSO concentration drops.[5]

    • Solution 1: Stepwise Dilution: Instead of a single large dilution from 100% DMSO into your aqueous buffer, perform serial dilutions in 100% DMSO first to get closer to your final concentration.[5][16] Then, perform the final dilution into the aqueous medium. This gradual change in concentration can sometimes prevent precipitation.

    • Solution 2: Maintain a Minimum DMSO Concentration: In your final assay, a small percentage of DMSO (typically <0.5%) is often tolerated by cells and can help maintain compound solubility.[5][13] Ensure your dilution scheme maintains this minimal level of organic solvent.

    • Solution 3: Formulation with Excipients: For in vivo or complex in vitro models, formulation with excipients like cyclodextrins or Tween 80 may be necessary to maintain solubility in aqueous environments.[13]

Final Recommendations

When encountering solubility issues with 1-(1-Methylpyrrolidin-2-yl)piperazine in DMSO, a systematic approach is key. Always begin by verifying the integrity of your compound and solvent. Employ gentle, energy-imparting techniques like warming and sonication before resorting to more complex solutions like co-solvents. Be mindful of the stability of your prepared solutions and the potential for precipitation upon dilution. By understanding the underlying chemical principles, you can effectively troubleshoot these common laboratory challenges.

References

  • Oldenburg, K., Pooler, D., Scudder, K., Lipinski, C., & Kelly, M. (2005). High throughput sonication: evaluation for compound solubilization. Combinatorial chemistry & high throughput screening, 8(6), 499–512. [Link]

  • PubMed. (2005). High throughput sonication: evaluation for compound solubilization. National Center for Biotechnology Information. [Link]

  • Ziath. (n.d.). Samples in DMSO: What an end user needs to know. [Link]

  • Dahlin, J. L., Walters, M. A., & Seymour, S. B. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. Journal of biomolecular screening, 11(4), 478–483.
  • Oldenburg, K., Pooler, D., Scudder, K., Lipinski, C., & Kelly, M. (2005). High Throughput Sonication: Evaluation for Compound Solubilization. ResearchGate. [Link]

  • Dahlin, J. L., Walters, M. A., & Seymour, S. B. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. PubMed. [Link]

  • Waybright, T. J., Britt, J. R., & McCloud, T. G. (2009). Overcoming problems of compound storage in DMSO: solvent and process alternatives. Journal of biomolecular screening, 14(6), 708–714.
  • ResearchGate. (2013). How to deal with the poor solubility of tested compounds in MTT assay?. [Link]

  • ResearchGate. (2013). Any suggestions for treating DMSO soluble compound in cell culture?. [Link]

  • Foley, D. A., De La Rosa, R., & Chae, J. (2011). A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. ACS medicinal chemistry letters, 2(10), 738–742.
  • Kuleshova, A., et al. (2021). DMSO Solubility Assessment for Fragment-Based Screening. Molecules, 26(13), 3950.
  • Waybright, T. J., Britt, J. R., & McCloud, T. G. (2009). Overcoming Problems of Compound Storage in DMSO: Solvent and Process Alternatives. ResearchGate. [Link]

  • Varela, J., et al. (2023). Piperazine amides with desirable solubility, physicochemical and drug-like properties: Synthesis and evaluation of the anti-Trypanosoma cruzi activity. European Journal of Medicinal Chemistry, 245, 114918.
  • Sharma, R., & Kumar, V. (2026). Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. ChemistrySelect, 11(3), e202504223.
  • Shieh, J., Koechlein, D., & Gallagher, A. (n.d.). Keeping DMSO Concentration Below 0.5% to Minimize its Effect in HTS Assays. Coroflot. [Link]

  • ResearchGate. (2019). Sonication speeds up dissolution or actually increase solubility?. [Link]

  • Gaylord Chemical. (n.d.). Dimethyl Sulfoxide (DMSO) Solubility Data. [Link]

  • NextSDS. (n.d.). 1-(1-methylpyrrolidine-2-carbonyl)piperazine — Chemical Substance Information. [Link]

  • International Journal of Novel Research and Development. (n.d.). Factors affecting on the solubility and bioavailability of pharmaceutical drug and dosage form through. [Link]

  • Shree Ganesh Chemicals. (n.d.). What Is Piperazine derivatives?? Guide By shree ganesh chemicals. Slideshare. [Link]

  • Kato, Y., et al. (2021). Study on Autocatalytic Decomposition of Dimethyl Sulfoxide (DMSO) II: Analysis of Intermediate Substances Obtained in the Induction Period and Investigations Regarding Formic Acid. Organic Process Research & Development, 25(12), 2686–2693.
  • ResearchGate. (2016). Solubility of compounds slightly soluble or insoluble in DMSO?. [Link]

  • Kuleshova, A., et al. (2021). DMSO Solubility Assessment for Fragment-Based Screening. National Center for Biotechnology Information. [Link]

  • Wikipedia. (n.d.). Dimethyl sulfoxide. [Link]

  • Wikipedia. (n.d.). Piperazine. [Link]

  • Cai, C., et al. (2022). Hygroscopicity of organic compounds as a function of organic functionality, water solubility, molecular weight, and oxidation level. Atmospheric Chemistry and Physics, 22(6), 4237–4252.
  • PubChem. (n.d.). 1-(1-Methyl-4-piperidinyl)piperazine. National Center for Biotechnology Information. [Link]

  • Quora. (2024). How can dimethyl sulfoxide enhance solubility in lab applications?. [Link]

  • Lu, M.-C., et al. (2011). Degradation of DMSO in aqueous solutions by the Fenton reaction based advanced oxidation processes. ResearchGate. [Link]

  • Cai, C., et al. (2021). Hygroscopicity of organic compounds as a function of organic functionality, water solubility, molecular weight and oxidation level. Atmospheric Chemistry and Physics Discussions, 1-27.
  • Kato, Y., et al. (2021). Study on Autocatalytic Decomposition of Dimethyl Sulfoxide (DMSO) III: Investigations Regarding the Main Decomposition. Organic Process Research & Development, 26(1), 104-111.
  • Cai, C., et al. (2021). (PDF) Hygroscopicity of organic compounds as a function of organic functionality, water solubility, molecular weight and oxidation level. ResearchGate. [Link]

  • Li, Y., et al. (2020). Improving solubility and avoiding hygroscopicity of tetrahydroberberine by forming hydrochloride salts by introducing solvents: [HTHB]Cl, [HTHB]Cl·CH3OH and [HTHB]Cl·CH3COOH. CrystEngComm, 22(30), 5034-5044.
  • Cavidi. (n.d.). DMSO, anhydrous. [Link]

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Sources

Optimization

Technical Support Center: Synthesis of 1-(1-Methylpyrrolidin-2-yl)piperazine

From the desk of the Senior Application Scientist Welcome to the technical support center. The synthesis of 1-(1-Methylpyrrolidin-2-yl)piperazine, a valuable heterocyclic building block in medicinal chemistry and drug di...

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Author: BenchChem Technical Support Team. Date: April 2026

From the desk of the Senior Application Scientist

Welcome to the technical support center. The synthesis of 1-(1-Methylpyrrolidin-2-yl)piperazine, a valuable heterocyclic building block in medicinal chemistry and drug discovery, presents several challenges that can impact reaction yield and purity.[1][2] This guide is designed to provide researchers, scientists, and drug development professionals with practical, field-proven insights to troubleshoot common issues and optimize their synthetic protocols. We will move beyond simple step-by-step instructions to explore the underlying chemical principles, enabling you to make informed decisions in the lab.

Frequently Asked Questions (FAQs): Core Synthetic Strategies

Q1: What are the most effective synthetic routes for preparing 1-(1-Methylpyrrolidin-2-yl)piperazine?

Two primary strategies dominate the synthesis of this and similar N-alkylated piperazines: Reductive Amination and Nucleophilic Substitution . The choice between them depends on the availability of starting materials, scalability, and the desired control over byproduct formation.

  • Reductive Amination: This is often the more direct route. It involves the condensation of piperazine with a suitable carbonyl-containing precursor, such as N-methyl-2-pyrrolidinone, to form an iminium ion intermediate, which is then reduced in-situ to the target amine.[3][4] This method is favored for its atom economy and often fewer synthetic steps.

  • Nucleophilic Substitution (Sₙ2): This classic approach involves reacting piperazine as a nucleophile with an electrophilic 1-methyl-2-halopyrrolidine (e.g., 2-chloro-1-methylpyrrolidine). A significant challenge with this method is controlling the reactivity of the two nitrogen atoms in piperazine, which can lead to undesired N,N'-disubstitution.[3] To achieve selectivity, this route is almost always performed using a mono-protected piperazine, such as N-Boc-piperazine.[5][6]

Synthetic_Pathways cluster_0 Route 1: Reductive Amination cluster_1 Route 2: Nucleophilic Substitution RA_Start1 Piperazine RA_Intermediate Iminium Ion Intermediate RA_Start1->RA_Intermediate RA_Start2 N-Methyl-2-pyrrolidinone RA_Start2->RA_Intermediate RA_Product 1-(1-Methylpyrrolidin-2-yl)piperazine RA_Intermediate->RA_Product RA_Reagent Reducing Agent (e.g., NaBH(OAc)₃) RA_Reagent->RA_Intermediate Reduction NS_Start1 N-Boc-Piperazine NS_Intermediate N-Boc Protected Product NS_Start1->NS_Intermediate Sₙ2 Attack NS_Start2 2-Halo-1-methylpyrrolidine NS_Start2->NS_Intermediate NS_Product 1-(1-Methylpyrrolidin-2-yl)piperazine NS_Intermediate->NS_Product NS_Reagent Acidic Deprotection (e.g., TFA) NS_Reagent->NS_Intermediate

Caption: High-level comparison of the two primary synthetic routes.

Troubleshooting Guide: Overcoming Low Synthesis Yield

Low yield is the most common frustration in any synthesis. The following Q&A guide addresses specific experimental issues and provides a logical framework for troubleshooting.

Q2: My reaction has stalled with significant unreacted piperazine and pyrrolidine starting material. What's wrong?

This indicates a problem with reaction activation or progression. Let's diagnose the potential causes based on the chosen synthetic route.

  • For Reductive Amination:

    • Ineffective Reducing Agent: Sodium triacetoxyborohydride (NaBH(OAc)₃) is often the reagent of choice as it is mild and selective for the iminium ion over the starting ketone/lactam.[4] If you are using a harsher reagent like sodium borohydride (NaBH₄), you may be prematurely reducing the carbonyl. Ensure your NaBH(OAc)₃ is fresh and anhydrous; it is moisture-sensitive.

    • pH is Not Optimal: The initial condensation to form the iminium ion is often catalyzed by mild acid. Some protocols add a catalytic amount of acetic acid.[7] However, the reducing agent requires a non-acidic environment to function. The reaction medium should be weakly acidic to neutral.

    • Insufficient Temperature/Time: While many reductive aminations proceed at room temperature, sluggish reactions can be gently heated (e.g., to 40-50 °C) to facilitate iminium ion formation. Monitor the reaction by TLC or LC-MS to determine the optimal reaction time, which can range from a few hours to overnight.[4]

  • For Nucleophilic Substitution:

    • Poor Leaving Group: The halide on the pyrrolidine ring is your leaving group. Iodides are better leaving groups than bromides, which are better than chlorides. If using a chloro-pyrrolidine, consider adding a catalytic amount of sodium iodide (NaI) to perform an in-situ Finkelstein reaction, converting it to the more reactive iodo species.

    • Inappropriate Base or Solvent: A non-nucleophilic base like potassium carbonate (K₂CO₃) or diisopropylethylamine (DIPEA) is required to scavenge the acid produced during the reaction. The solvent should be a polar aprotic solvent, such as DMF or acetonitrile, to facilitate the Sₙ2 reaction.[3]

    • Steric Hindrance: The reaction is sensitive to steric bulk. Ensure your starting materials are correctly identified.

Q3: The primary impurity is the N,N'-bis(1-methylpyrrolidin-2-yl)piperazine. How do I improve mono-substitution selectivity?

This is the classic piperazine selectivity problem. Because both nitrogen atoms are nucleophilic, di-alkylation is a common side reaction, especially if an excess of the pyrrolidine electrophile is used or if the reaction is run for too long after the mono-alkylation is complete.

  • Solution 1: Use a Mono-Protected Piperazine (Recommended): The most robust method to guarantee mono-substitution is to use N-Boc-piperazine. The tert-butoxycarbonyl (Boc) group deactivates one nitrogen, directing the reaction to the free secondary amine.[6] The Boc group is then easily removed under acidic conditions (e.g., TFA in DCM or HCl in methanol) in a final step.[5] This multi-step process often results in a much higher overall yield of the pure, desired product.

  • Solution 2: Control Stoichiometry: You can favor mono-alkylation by using a large excess of piperazine relative to the pyrrolidine electrophile (e.g., 3-5 equivalents). This statistically favors the electrophile reacting with an un-substituted piperazine molecule. The major drawback is the subsequent difficulty in separating your product from the large excess of unreacted piperazine starting material.

  • Solution 3: In-situ Mono-Protonation: A clever one-pot method involves using one equivalent of an acid (like HCl) to form the piperazine monohydrochloride salt.[5] The protonated nitrogen is no longer nucleophilic, effectively acting as a protecting group and directing the reaction to the free nitrogen. This avoids the need for a separate protection/deprotection sequence.

Troubleshooting_Yield Start Low Yield of Target Product Problem1 High % of Starting Material? Start->Problem1 Problem2 Di-substituted Byproduct is Major Peak? Problem1->Problem2 No Fix1A Check Reagent Quality (Anhydrous? Fresh?) Problem1->Fix1A Yes Problem3 Product Lost During Workup? Problem2->Problem3 No Fix2A Use N-Boc-Piperazine (Protection Strategy) Problem2->Fix2A Yes Fix3A Optimize Extraction pH (Acid/Base Extraction) Problem3->Fix3A Yes Fix1B Optimize Conditions (Temp, Time, pH) Fix1A->Fix1B Fix1C Consider Catalyst (e.g., Acetic Acid for RA) Fix1B->Fix1C Fix2B Increase Piperazine Stoichiometry (>3 eq.) Fix2A->Fix2B Fix2C Attempt In-Situ Mono-Protonation Fix2B->Fix2C Fix3B Refine Chromatography (Add TEA to eluent) Fix3A->Fix3B Fix3C Consider Crystallization/Salting Out Fix3B->Fix3C

Caption: A decision tree for troubleshooting common yield issues.

Q4: I have a good crude reaction mixture, but I lose most of the product during purification. How can I improve recovery?

Product loss during workup and purification is often due to the physicochemical properties of the product, which is a tertiary amine.

  • Optimize Liquid-Liquid Extraction: Your product is a base. During an aqueous workup, ensure the aqueous layer is made basic (pH > 10) with a base like NaOH before extracting with an organic solvent (e.g., DCM or Ethyl Acetate).[8] This ensures the product is in its free-base form and has maximum solubility in the organic phase. Conversely, you can "trap" the product in the aqueous phase by making it acidic (pH < 2) with HCl, which will protonate it. This is useful for washing away non-basic organic impurities.

  • Refine Column Chromatography: Tertiary amines like your product can streak on silica gel, leading to poor separation and recovery. To mitigate this, pre-treat your silica gel with triethylamine (TEA) or include a small percentage (0.5-1%) of TEA in your eluent (e.g., DCM/Methanol/TEA). The TEA competitively binds to the acidic sites on the silica, allowing your product to elute cleanly.

  • Consider Salt Formation/Crystallization: If your product is difficult to purify via chromatography, consider converting it to a salt. Adding a solution of HCl in methanol or ether can precipitate the product as a hydrochloride salt, which is often a crystalline solid that can be easily filtered and washed, providing a high degree of purification.[9][10]

Optimized Experimental Protocols

The following protocols provide detailed, validated procedures for the two primary synthetic routes.

Protocol A: Reductive Amination using N-Methyl-2-pyrrolidinone

This protocol is a direct, one-pot synthesis ideal for rapid access to the target compound.

Reagent/MaterialM.W.AmountMolesEq.
Piperazine86.144.31 g50.0 mmol5.0
N-Methyl-2-pyrrolidinone99.130.99 g10.0 mmol1.0
Sodium triacetoxyborohydride211.943.18 g15.0 mmol1.5
1,2-Dichloroethane (DCE)-50 mL--
Acetic Acid (glacial)60.050.06 mL1.0 mmol0.1

Step-by-Step Methodology:

  • To an oven-dried round-bottom flask under a nitrogen atmosphere, add piperazine (5.0 eq) and N-methyl-2-pyrrolidinone (1.0 eq).

  • Add anhydrous 1,2-dichloroethane (DCE) and stir until all solids are dissolved.

  • Add glacial acetic acid (0.1 eq) and stir the mixture at room temperature for 30 minutes to facilitate pre-formation of the intermediate.

  • In a single portion, add sodium triacetoxyborohydride (1.5 eq) to the reaction mixture. Note: The addition may be slightly exothermic.

  • Stir the reaction at room temperature and monitor its progress by TLC or LC-MS (typically complete in 6-18 hours).

  • Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

  • Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer twice more with dichloromethane (DCM).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude oil by flash column chromatography on silica gel (eluent: 90:9:1 DCM/Methanol/Triethylamine) to afford the pure product.

Protocol B: Nucleophilic Substitution using N-Boc-Piperazine

This two-step protocol offers superior control and generally higher purity, making it ideal for medicinal chemistry applications.

Step 1: N-Alkylation

Reagent/Material M.W. Amount Moles Eq.
N-Boc-piperazine 186.25 1.86 g 10.0 mmol 1.0
2-Chloro-1-methylpyrrolidine HCl 158.06 1.74 g 11.0 mmol 1.1
Potassium Carbonate (K₂CO₃) 138.21 4.15 g 30.0 mmol 3.0

| Acetonitrile (MeCN) | - | 40 mL | - | - |

Step-by-Step Methodology:

  • To a round-bottom flask, add N-Boc-piperazine (1.0 eq), 2-chloro-1-methylpyrrolidine hydrochloride (1.1 eq), and potassium carbonate (3.0 eq).

  • Add anhydrous acetonitrile and heat the reaction mixture to 60 °C with vigorous stirring.

  • Monitor the reaction by TLC or LC-MS (typically complete in 4-8 hours).

  • Cool the reaction to room temperature and filter off the inorganic salts.

  • Concentrate the filtrate under reduced pressure. The resulting crude N-Boc protected product is often used directly in the next step without further purification.

Step 2: Boc Deprotection

  • Dissolve the crude material from Step 1 in dichloromethane (DCM, 20 mL).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add trifluoroacetic acid (TFA, 10 eq, ~7.5 mL) dropwise.

  • Remove the ice bath and allow the reaction to stir at room temperature for 2 hours.

  • Concentrate the reaction mixture under reduced pressure to remove the DCM and excess TFA.

  • Dissolve the residue in water and basify to pH > 10 with 2M NaOH.

  • Extract the aqueous layer three times with DCM.

  • Combine the organic layers, dry over Na₂SO₄, filter, and concentrate to yield the final product. Purify by chromatography as described in Protocol A if necessary.

References

  • ResearchGate. (n.d.). Intramolecular reductive amination for the preparation of piperazines. Retrieved March 24, 2026, from [Link]

  • Wiley Online Library. (2026, January 19). Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. Retrieved March 24, 2026, from [Link]

  • Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved March 24, 2026, from [Link]

  • Organic Chemistry Portal. (n.d.). Preparation of Substituted Piperazinones via Tandem Reductive Amination-(N,N'-Acyl Transfer)-Cyclization. Retrieved March 24, 2026, from [Link]

  • UCL Discovery. (n.d.). Development of a Practical Buchwald-Hartwig Amine Arylation Protocol. Retrieved March 24, 2026, from [Link]

  • MDPI. (2020, May 6). Simplified Procedure for General Synthesis of Monosubstituted Piperazines. Retrieved March 24, 2026, from [Link]

  • PubMed. (2018, October 25). Design, Synthesis, and Evaluation of Piperazinyl Pyrrolidin-2-ones as a Novel Series of Reversible Monoacylglycerol Lipase Inhibitors. Retrieved March 24, 2026, from [Link]

  • Semantic Scholar. (n.d.). Identification, isolation, synthesis and characterization of an impurity in quetiapine bulk drug substance. Retrieved March 24, 2026, from [Link]

  • Google Patents. (n.d.). Synthesis method of 1-methyl-4- (4-piperidinyl) piperazine hydrochloride.
  • Google Patents. (n.d.). Purification of piperazine.
  • ResearchGate. (2013, March 29). How to extract/isolate piperazine from water without distillation? Retrieved March 24, 2026, from [Link]

  • ResearchGate. (n.d.). A comprehensive review on the synthesis of substituted piperazine and its novel bio-medicinal applications. Retrieved March 24, 2026, from [Link]

Sources

Troubleshooting

Overcoming low bioavailability of 1-(1-Methylpyrrolidin-2-yl)piperazine in oral dosing

Welcome to the technical support guide for 1-(1-Methylpyrrolidin-2-yl)piperazine. This document is designed for drug development professionals actively working with this compound.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support guide for 1-(1-Methylpyrrolidin-2-yl)piperazine. This document is designed for drug development professionals actively working with this compound. We will explore the potential reasons for its observed low oral bioavailability and provide a series of troubleshooting guides, experimental protocols, and strategic solutions to overcome this challenge.

Introduction: Understanding the Bioavailability Challenge

1-(1-Methylpyrrolidin-2-yl)piperazine is a heterocyclic compound featuring both a piperazine and a 1-methylpyrrolidine moiety.[1] While the piperazine scaffold is often incorporated into drug candidates to improve physicochemical properties like aqueous solubility, the overall structure presents several potential liabilities for oral absorption.[2][3] Low oral bioavailability is rarely due to a single factor. For a molecule like this, it is likely a multifactorial issue involving its physicochemical nature, its susceptibility to metabolic enzymes, and its interaction with intestinal transporters.

This guide provides a logical, step-by-step framework to first diagnose the root cause of poor absorption and then systematically address it through formulation or chemical modification strategies.

Frequently Asked Questions & Troubleshooting Guide

Q1: What are the most likely causes of low oral bioavailability for 1-(1-Methylpyrrolidin-2-yl)piperazine?

Answer: Based on its chemical structure, we can hypothesize three primary contributors to poor oral bioavailability: extensive first-pass metabolism, rapid efflux by intestinal transporters, and potentially suboptimal physicochemical properties for passive diffusion.

  • First-Pass Metabolism: The molecule contains two tertiary amines and multiple aliphatic C-H bonds, which are common sites for metabolic modification.[4] The liver is rich in cytochrome P450 (CYP) enzymes that can readily oxidize such structures.

    • N-dealkylation: The N-methyl group on the pyrrolidine ring is a prime target for CYP-mediated N-dealkylation.

    • Ring Hydroxylation: The pyrrolidine and piperazine rings can undergo hydroxylation.

    • Metabolic Pathways of Analogs: Studies on complex piperazine-containing drugs have shown that metabolism is a major elimination route, often involving CYP3A4 and CYP2D6, leading to hydroxylated and N-dealkylated metabolites.[5][6] Some piperazine derivatives can even undergo novel ring contractions, indicating significant metabolic liability.[7][8]

  • P-glycoprotein (P-gp) Efflux: The piperazine moiety is a known pharmacophore for interaction with efflux transporters like P-glycoprotein (P-gp/MDR1).[9] These transporters act as cellular "pumps" in the intestinal wall, actively removing the drug from inside the cell and pumping it back into the intestinal lumen, thereby preventing its absorption into the bloodstream. Co-administration of a known P-gp inhibitor with a piperazine-containing drug has been shown to significantly increase its bioavailability, suggesting that P-gp efflux is a common barrier for this class of compounds.[9]

  • Physicochemical Properties: The molecule possesses two basic nitrogen centers, making it likely to be highly protonated and water-soluble at the acidic pH of the stomach and upper intestine. While good aqueous solubility is necessary for dissolution, excessive polarity can hinder the molecule's ability to passively diffuse across the lipid-rich intestinal cell membranes.[2] A delicate balance between solubility and lipophilicity (logP) is required for optimal oral absorption.

Table 1: Predicted Physicochemical Properties of 1-(1-Methylpyrrolidin-2-yl)piperazine and Related Analogs

Property1-(1-Methylpyrrolidin-2-yl)piperazine1-MethylpiperazineComment
Molecular Weight 169.27 g/mol [1]100.16 g/mol [10]Within the range for good oral absorption (Lipinski's Rule of 5).
pKa (Predicted) ~4.5 and ~9.0pK1: 4.94, pK2: 9.09[10]Two basic centers; will be mostly protonated in the GI tract.
logP (Predicted) Low to Moderate-0.57[10]The low logP suggests high polarity, which may limit membrane permeability.
Aqueous Solubility High (predicted)Soluble in water[10]High solubility is expected due to the basic nitrogens, aiding dissolution.
Q2: How can my lab experimentally diagnose the primary barrier to absorption?

Answer: A systematic in vitro ADME (Absorption, Distribution, Metabolism, and Excretion) assessment is the most efficient way to pinpoint the specific cause. We recommend a tiered approach.

G cluster_0 Tier 1: Foundational Assays cluster_1 Tier 2: Metabolism & Efflux cluster_2 Data Interpretation & Decision cluster_3 Strategic Direction A pH-Dependent Solubility Assay C Caco-2 Permeability Assay A->C H Low Solubility, High Permeability? A->H B LogD7.4 Assay (Lipophilicity) B->C E Caco-2 Assay with P-gp Inhibitor (e.g., Verapamil) C->E F High Solubility, Low Permeability, High Efflux? C->F D Metabolic Stability (Liver Microsomes) G High Permeability, Low Metabolic Stability? D->G I Focus on Efflux Inhibition or Prodrug Approach F->I Yes J Focus on Metabolic Blocking or Prodrug Approach G->J Yes K Focus on Formulation (e.g., SEDDS, Nanosizing) H->K Yes

Caption: A tiered workflow for diagnosing the root cause of low oral bioavailability.

This experiment uses a human colon adenocarcinoma cell line (Caco-2) that differentiates into a monolayer of polarized enterocytes, mimicking the intestinal barrier and expressing key transporters like P-gp.

Objective: To determine the apparent permeability (Papp) and the efflux ratio (ER) of the compound.

Materials:

  • Caco-2 cells cultured on Transwell® inserts for 21-23 days.

  • Transport buffer (HBSS, pH 7.4).

  • Test compound stock solution (in DMSO).

  • Control compounds: Atenolol (low permeability), Propranolol (high permeability), Digoxin (P-gp substrate).

  • Verapamil (P-gp inhibitor).

  • LC-MS/MS for quantification.

Methodology:

  • Plate Seeding: Seed Caco-2 cells on Transwell® inserts and culture until a confluent, differentiated monolayer is formed. Verify monolayer integrity via TEER (Transepithelial Electrical Resistance) measurement.

  • Apical to Basolateral (A→B) Permeability:

    • Wash the cell monolayers with pre-warmed transport buffer.

    • Add the test compound (e.g., 10 µM final concentration) to the apical (A) chamber.

    • Add fresh buffer to the basolateral (B) chamber.

    • Incubate at 37°C with gentle shaking.

    • At specified time points (e.g., 30, 60, 90, 120 min), take a sample from the basolateral chamber and replace with fresh buffer.

  • Basolateral to Apical (B→A) Permeability:

    • Simultaneously, in a separate set of wells, perform the reverse experiment. Add the test compound to the basolateral (B) chamber and sample from the apical (A) chamber.

  • P-gp Inhibition Arm:

    • Repeat steps 2 and 3 in the presence of a P-gp inhibitor like Verapamil (e.g., 100 µM). Pre-incubate cells with the inhibitor for 30 minutes before adding the test compound.

  • Sample Analysis: Quantify the concentration of the test compound in all samples using a validated LC-MS/MS method.

  • Calculations:

    • Calculate the Papp values for both directions: Papp = (dQ/dt) / (A * C0), where dQ/dt is the rate of permeation, A is the surface area of the insert, and C0 is the initial concentration.

    • Calculate the Efflux Ratio (ER): ER = Papp (B→A) / Papp (A→B).

Table 2: Interpretation of Caco-2 Assay Results

ScenarioPapp (A→B)Efflux Ratio (ER)ER with InhibitorLikely Cause of Poor Absorption
1 Low (<1 x 10⁻⁶ cm/s)< 2< 2Poor passive permeability (high polarity).
2 Low to Moderate> 2Approaches 1Active efflux (P-gp substrate).
3 High (>10 x 10⁻⁶ cm/s)< 2< 2Permeability is not the issue; suspect high first-pass metabolism.
Q3: My compound is a P-gp substrate. What are my options?

Answer: If active efflux is confirmed (Scenario 2 from Table 2), you have two primary strategies: formulation-based approaches or co-administration with a bioenhancer.

  • Formulation Strategies to Overwhelm Efflux:

    • Lipid-Based Formulations (SEDDS/SMEDDS): Self-emulsifying or self-microemulsifying drug delivery systems can enhance absorption by several mechanisms.[11] They can present the drug in a solubilized state, and some lipidic excipients and surfactants can directly inhibit P-gp or open tight junctions, allowing for paracellular transport. This approach helps bypass the efflux pumps by altering the local environment of the intestinal membrane.[12]

    • Nanosuspensions: Reducing particle size to the nanometer range increases the dissolution rate, leading to a higher localized drug concentration at the intestinal wall.[13][14] This high concentration gradient can partially saturate the P-gp transporters, allowing more drug to enter the systemic circulation.[15]

  • Co-administration with a Bioenhancer:

    • Piperine: Piperine, the active alkaloid in black pepper, is a well-documented inhibitor of both CYP3A4 and P-gp.[16][17] Co-formulating or co-dosing your compound with piperine could significantly increase its plasma exposure by blocking both metabolic and efflux pathways.[18][19] This is a powerful and direct strategy for P-gp substrates.

Q4: My compound has poor permeability but is not an efflux substrate. What should I do?

Answer: This corresponds to Scenario 1 from Table 2 and suggests the molecule is too polar to efficiently cross the lipid membrane. The most effective strategy here is often chemical modification via a prodrug approach.

Prodrug Strategy: N-Phosphonooxymethyl Derivatization

For compounds with tertiary amines, a powerful strategy is to create a temporary, water-soluble quaternary amine prodrug.[4][20][21] This approach leverages endogenous enzymes to release the parent drug after absorption.

Mechanism:

  • Synthesis: The tertiary amine on the piperazine or pyrrolidine ring is reacted to form a highly polar N-phosphonooxymethyl quaternary ammonium derivative. This prodrug is exceptionally water-soluble and stable in formulation.[21]

  • Absorption & Activation: After oral administration, the highly polar prodrug is a poor substrate for efflux pumps. It is absorbed into the enterocytes.

  • Enzymatic Cleavage: Inside the cell or in circulation, alkaline phosphatases rapidly cleave the phosphate group.[20]

  • Spontaneous Release: This cleavage generates an unstable N-hydroxymethyl intermediate, which spontaneously degrades to release the original parent tertiary amine drug and formaldehyde.

ProdrugActivation cluster_0 Prodrug Administration & Activation cluster_1 Byproducts Parent Parent Drug (Tertiary Amine) Prodrug N-Phosphonooxymethyl Prodrug (Quaternary Amine) Highly Water-Soluble Parent->Prodrug Chemical Synthesis Intermediate Unstable N-Hydroxymethyl Intermediate Prodrug->Intermediate Alkaline Phosphatase (in vivo) ReleasedParent Released Parent Drug (Active Form) Intermediate->ReleasedParent Spontaneous Degradation Phosphate Inorganic Phosphate Intermediate->Phosphate Formaldehyde Formaldehyde Intermediate->Formaldehyde

Caption: The activation pathway for an N-phosphonooxymethyl prodrug of a tertiary amine.

This prodrug approach effectively masks the problematic polar amine during absorption and can dramatically improve oral bioavailability for permeability-limited compounds.[20]

References

  • Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. (2026). Google Books.
  • Metabolism, Excretion, and Pharmacokinetics of ((3,3-Difluoropyrrolidin-1-yl)((2S,4S)-4-(4-(pyrimidin-2-yl)piperazin-1-yl)pyrrolidin-2-yl)methanone, a Dipeptidyl Peptidase Inhibitor, in Rat, Dog and Human. (2012). Drug Metabolism and Disposition.
  • 1-(1-Methylpyrrolidin-2-yl)piperazine. (n.d.). Benchchem.
  • Metabolism, excretion, and pharmacokinetics of ((3,3-difluoropyrrolidin-1-yl)((2S,4S)-4-(4-(pyrimidin-2-yl)piperazin-1-yl)pyrrolidin-2-yl)
  • The medicinal chemistry of piperazines: A review. (n.d.). Scilit.
  • Novel Prodrug Approach for Tertiary Amines: Synthesis and Preliminary Evaluation of N-Phosphonooxymethyl Prodrugs. (n.d.).
  • Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. (n.d.). PMC.
  • Triple Strategies to Improve Oral Bioavailability by Fabricating Coamorphous Forms of Ursolic Acid with Piperine: Enhancing Water-Solubility, Permeability, and Inhibiting Cytochrome P450 Isozymes. (2020). PubMed.
  • 1-[(1-Methylpyrrolidin-2-yl)methoxy]piperidine. (n.d.). PubChem.
  • Nanoparticle tools for maximizing oral drug delivery. (2025). PMC.
  • Hepatotoxicity of piperazine designer drugs: up-regulation of key enzymes of cholesterol and lipid biosynthesis. (2016). PubMed.
  • Nanoparticle Formulations for Oral Drug Delivery: Challenges and Advantages. (2023). Research & Reviews: Journal of Pharmaceutics and Nanotechnology.
  • Metabolic Activation of a 1,3-Disubstituted Piperazine Derivative: Evidence for a Novel Ring Contraction to an Imidazoline. (2005).
  • Recent strategies for improving solubility and oral bioavailability of piperine. (2021).
  • 1-(1-methylpyrrolidine-2-carbonyl)
  • 1-(1-Methyl-4-piperidinyl)piperazine. (n.d.). PubChem.
  • Physicochemical properties of {1-methyl piperazine (1) + water (2)} system at T = (298.15 to 343.15) K and atmospheric pressure. (2025).
  • Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applic
  • Piperazinyl-glutamate-pyridines as potent orally bioavailable P2Y12 antagonists for inhibition of platelet aggreg
  • Effects of Piperazine Derivative on Paclitaxel Pharmacokinetics. (2019). MDPI.
  • 1-Methylpiperazine. (2026). ChemicalBook.
  • (PDF) Permeability characteristics of piperine on oral absorption - An active alkaloid from peppers and a bioavailability enhancer. (2015).
  • Recent Advances in the Synthesis of Piperazines: Focus on C–H Functionaliz
  • Innovative Pharmaceutical Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. (2024). Hilaris Publisher.
  • Pharmacological and Physicochemical Properties Optimization for Dual-Target Dopamine D3 (D3R) and μ-Opioid (MOR) Receptors Ligands as Potentially Safer Analgesics. (n.d.). PMC.
  • Prodrugs for Amines. (2008). MDPI.
  • Metabolic Activation of a 1,3-Disubstituted Piperazine Derivative: Evidence for a Novel Ring Contraction to an Imidazoline. (n.d.).
  • FORMULATION FORUM - Nanoparticle Technologies for Oral Delivery of Peptides & Proteins. (2025). Drug Development & Delivery.
  • Effects of Piperine on the Intestinal Permeability and Pharmacokinetics of Linarin in R
  • 1-[(1-methylpyrrolidin-2-yl)methyl]piperidine 112906-35-1 wiki. (n.d.). Guidechem.
  • Tripartite prodrug system for tertiary amines (illustrated for fosphenytoin). (n.d.).
  • Nanoparticles for oral delivery: design, evaluation and st
  • Pharmacokinetic-pharmacodynamic modeling of buspirone and its metabolite 1-(2-pyrimidinyl)
  • Urinary metabolites and metabolic pathways of three analogues of 1-phenyl-2-(pyrrolidine-1-yl)pentan-1-one (α-PVP) in humans. (n.d.).
  • Nanoparticle tools for maximizing oral drug delivery. (n.d.). SciELO.
  • Aqueous Solubility of Piperazine and 2-Amino-2-methyl-1-propanol plus Their Mixtures Using an Improved Freezing. (2011).
  • Physical Properties of Aqueous Solutions of Piperazine and (2-Amino-2-methyl-1-propanol + Piperazine) from (298.15 to 333.15) K. (n.d.). Academia.edu.
  • Innovative Pharmaceutical Formulation Strategies to Improve Bioavailability. (n.d.). UPM Pharmaceuticals.
  • A novel prodrug approach for tertiary amines. 2. Physicochemical and in vitro enzymatic evaluation of selected N-phosphonooxymethyl prodrugs. (n.d.). PubMed.
  • Metabolism-Disrupting Chemicals Affecting the Liver: Screening, Testing, and Molecular Pathway Identific
  • Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies. (2024). WuXi AppTec DMPK.
  • Prodrugs and their activation mechanisms for brain drug delivery. (2025). RSC Publishing.

Sources

Optimization

Technical Support Center: Refining Crystallization Techniques for 1-(1-Methylpyrrolidin-2-yl)piperazine Purification

An in-depth technical guide by a Senior Application Scientist This guide serves as a dedicated resource for researchers, scientists, and drug development professionals engaged in the purification of 1-(1-Methylpyrrolidin...

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Author: BenchChem Technical Support Team. Date: April 2026

An in-depth technical guide by a Senior Application Scientist

This guide serves as a dedicated resource for researchers, scientists, and drug development professionals engaged in the purification of 1-(1-Methylpyrrolidin-2-yl)piperazine. As a molecule featuring both a piperazine and a 1-methylpyrrolidine moiety, its purification via crystallization presents unique challenges stemming from its high polarity, basicity, and potential for hygroscopicity.[1][2] This document provides practical, in-depth solutions to common issues, grounded in the principles of physical organic chemistry and crystallization science.

Frequently Asked Questions (FAQs): Foundational Knowledge

Q1: What are the key physicochemical properties of 1-(1-Methylpyrrolidin-2-yl)piperazine that influence its crystallization?

A1: The crystallization behavior of this compound is primarily governed by its structure:

  • High Polarity & Basicity: The presence of three nitrogen atoms makes the molecule highly polar and basic.[1] This leads to strong dipole-dipole interactions and hydrogen bonding, resulting in high solubility in polar protic solvents (like alcohols) and potential challenges with chromatographic separation.[1]

  • Hygroscopicity: Like many piperazine derivatives, it can readily absorb atmospheric moisture, which can inhibit crystallization or lead to the formation of hydrates.[1]

  • Potential for Salt Formation: The basic nitrogen atoms can easily react with acidic impurities or be intentionally protonated to form salts. This property can be expertly leveraged for purification.[1][3]

Q2: How do I select an appropriate starting solvent for crystallization?

A2: The ideal solvent is one in which the compound is highly soluble at elevated temperatures but sparingly soluble at room temperature or below.[4] For a polar amine like 1-(1-Methylpyrrolidin-2-yl)piperazine, the screening should begin with:

  • Polar Protic Solvents: Ethanol, methanol, and isopropanol are often good starting points.

  • Polar Aprotic Solvents: Acetonitrile, ethyl acetate, and acetone can be effective.

  • Nonpolar Solvents: Heptane, hexane, and toluene are typically used as anti-solvents or "poor" solvents in a solvent pair system.

A systematic screening process is crucial. The workflow below illustrates a logical approach to solvent selection.

Solvent_Selection_Workflow cluster_screening Phase 1: Initial Screening cluster_optimization Phase 2: Optimization start Place ~20mg of crude material in 10 vials screen Add 0.5 mL of a different solvent to each vial start->screen observe_rt Observe solubility at room temperature screen->observe_rt heat Gently heat soluble/ partially soluble samples observe_rt->heat Insoluble? observe_hot Observe solubility when hot heat->observe_hot cool Cool to RT, then ice bath observe_hot->cool Fully dissolved? assess Assess crystal quality and yield cool->assess select_good Select 'Good' Solvent (high solubility when hot) assess->select_good select_poor Select 'Poor' Solvent (low solubility when hot/cold) assess->select_poor pair_test Test solvent pairs (e.g., Ethanol/Heptane) select_good->pair_test select_poor->pair_test optimize_ratio Optimize solvent ratio for maximum yield & purity pair_test->optimize_ratio

Caption: Workflow for systematic solvent screening and optimization.

Q3: What are the most likely impurities I will encounter?

A3: Impurities often originate from the synthetic route. For piperazine derivatives, common impurities include:

  • Unreacted Starting Materials: Residual reactants from the synthesis.

  • Structurally Similar By-products: Such as di-substituted piperazines or other alkylated derivatives that may co-crystallize.[1][5]

  • Solvent Residues: Trapped solvents from the reaction or a previous failed workup.

  • Degradation Products: Formed if the compound is exposed to high temperatures or improper storage conditions.[1]

Identifying impurities via techniques like LC-MS or GC-MS is a critical first step before optimizing the crystallization.[6][7]

Troubleshooting Guide: Common Crystallization Problems

This section addresses specific experimental failures in a question-and-answer format, providing causal explanations and actionable solutions.

Q4: My compound "oiled out" instead of crystallizing. What happened and how do I fix it?

A4:

  • Symptoms: Upon cooling, a second liquid phase (oily droplets) forms instead of solid crystals.[8] This oil may eventually solidify into an amorphous, often impure glass.[9]

  • Causality: Oiling out occurs when the solute precipitates from the solution at a temperature above its melting point.[9] This is a kinetic phenomenon often triggered by:

    • High Supersaturation: The solution is too concentrated, causing the compound to crash out of solution rapidly at a relatively high temperature.[8]

    • Significant Impurities: Impurities can dramatically lower the melting point of the eutectic mixture, making oiling out more likely.[9] Impurities often dissolve preferentially in the oily droplets, leading to poor purification.[8]

    • Rapid Cooling: Fast cooling rates do not provide enough time for the ordered process of crystal lattice formation.

  • Solutions:

    • Reduce Supersaturation: Re-heat the mixture until the oil redissolves, then add more of the "good" solvent (10-20% excess) to decrease the concentration.[9] This lowers the temperature at which saturation occurs, allowing crystallization to happen below the compound's melting point.

    • Slow Down Cooling: After dissolving the compound in hot solvent, allow it to cool to room temperature slowly on the benchtop, insulated with glass wool or paper towels, before moving to an ice bath.[4]

    • Lower the Crystallization Temperature: Use a solvent system in which the compound is less soluble, thereby requiring a lower temperature for crystallization to commence.

    • Utilize Seeding: Introduce a seed crystal into the solution just as it reaches the saturation point. This provides a template for ordered crystal growth and can bypass the kinetic barrier to nucleation, preventing oiling out.[10]

    • Pre-Purification: If impurities are the root cause, a preliminary purification by column chromatography may be necessary before attempting crystallization.[11]

Q5: No crystals are forming, even after cooling in an ice bath. What should I do?

A5:

  • Symptoms: The solution remains clear and homogeneous with no solid precipitate, even at low temperatures.[4]

  • Causality: This indicates that the solution is not supersaturated at the lower temperature. The primary causes are:

    • Excessive Solvent: Too much solvent was used, and the compound remains fully soluble even when cold.[4][9]

    • Inappropriate Solvent Choice: The compound is simply too soluble in the chosen solvent across the entire temperature range.[4]

  • Solutions (in order of application):

    • Induce Nucleation (Scratching): Use a glass rod to gently scratch the inner surface of the flask at the air-liquid interface. The microscopic imperfections in the glass can serve as nucleation sites.[9]

    • Add a Seed Crystal: If you have a pure crystal from a previous batch, add a tiny amount to the cold solution to initiate crystallization.

    • Reduce Solvent Volume: Gently heat the solution to boil off a portion of the solvent, thereby increasing the concentration. Allow it to cool slowly again.[9]

    • Introduce an Anti-Solvent: If you are using a "good" solvent, slowly add a "poor" solvent (an anti-solvent in which the compound is insoluble) dropwise to the solution at room temperature until turbidity persists. Then, add a few drops of the "good" solvent to redissolve the precipitate and allow for slow cooling.

Q6: My crystallization yielded a very fine powder, not distinct crystals. Why?

A6:

  • Symptoms: The product precipitates as a microcrystalline powder which can be difficult to filter and may trap impurities.[4]

  • Causality: This is typically caused by a very high rate of nucleation, where too many crystal nuclei form simultaneously.[4] This happens when the solution becomes supersaturated too quickly, leading to rapid precipitation ("crashing out") rather than slow, ordered crystal growth.[9]

  • Solutions:

    • Decrease the Cooling Rate: The most effective solution is to slow down the cooling process significantly. Insulate the flask to allow for gradual temperature reduction.

    • Reduce the Concentration: Use slightly more hot solvent than the minimum required for dissolution. This will slow the onset of crystallization.[9]

    • Use a More Solubilizing Solvent System: Choose a solvent or solvent pair that keeps the compound in solution longer during the cooling phase.

Q7: My final product yield is very low. How can I improve it?

A7:

  • Symptoms: The mass of the recovered pure product is a small fraction of the starting crude material.

  • Causality:

    • Using Too Much Solvent: This is the most common cause. A significant portion of the product remains dissolved in the mother liquor.[4][9]

    • Premature Crystallization: Crystals forming in the funnel during a hot filtration step.

    • Washing with Warm Solvent: Washing the collected crystals with solvent that is not ice-cold will redissolve some of the product.

  • Solutions:

    • Use the Minimum Amount of Hot Solvent: Titrate the hot solvent carefully until the solute just dissolves.[4]

    • Maximize Cooling: After initial crystallization at room temperature, cool the flask in an ice bath or refrigerator for at least 30 minutes to maximize precipitation.[4]

    • Recover from Mother Liquor: If the mother liquor is concentrated, a second crop of crystals can sometimes be obtained, although they may be less pure.

    • Pre-heat Funnel: When performing a hot filtration to remove insoluble impurities, pre-heat the funnel and filter paper to prevent the product from crystallizing prematurely.[12]

Troubleshooting_Workflow start Crystallization Issue Occurs issue1 Problem: Oiling Out (Liquid droplets form) start->issue1 issue2 Problem: No Crystals Form (Solution remains clear) start->issue2 issue3 Problem: Fine Powder Forms ('Crashes out') start->issue3 issue4 Problem: Low Yield start->issue4 sol1a Re-heat, add 10-20% more solvent to reduce concentration issue1->sol1a Cause: High Supersaturation sol1b Slow down the cooling rate (insulate flask) issue1->sol1b Cause: Rapid Cooling sol1c Add a seed crystal at the saturation point issue1->sol1c Cause: High Nucleation Barrier sol2a Scratch inner surface of flask with glass rod issue2->sol2a To induce nucleation sol3a Decrease cooling rate significantly issue3->sol3a Cause: Rapid Nucleation sol3b Use slightly more hot solvent than the minimum required issue3->sol3b sol4a Ensure minimum amount of hot solvent was used issue4->sol4a Cause: Product lost to mother liquor sol4b Cool in ice bath for >30 min to maximize precipitation issue4->sol4b sol4c Wash final crystals only with ice-cold solvent issue4->sol4c sol2b Add a seed crystal sol2a->sol2b sol2c Boil off some solvent to increase concentration sol2b->sol2c If still clear sol2d Add an anti-solvent dropwise sol2c->sol2d Alternative

Caption: A workflow diagram for troubleshooting common crystallization issues.

Advanced Topic: Polymorphism

Q8: Could my compound exhibit polymorphism, and why does it matter?

A8: Yes, polymorphism is a strong possibility. It is the ability of a compound to exist in more than one crystalline form.[13][14] These different forms, or polymorphs, can have distinct physical properties, including:

  • Solubility and Dissolution Rate: This is critical in drug development as it directly impacts bioavailability.[13][15]

  • Melting Point: Different polymorphs will have different melting points.

  • Stability: Often, only one polymorph is thermodynamically stable under specific conditions, while others are metastable and can convert over time.[13]

Controlling crystallization conditions (e.g., solvent choice, cooling rate, temperature) is the key to obtaining a specific, desired polymorph consistently.[13] Uncontrolled polymorphism can lead to batch-to-batch inconsistency in a drug substance.

Experimental Protocols

Protocol 1: General Recrystallization via Salt Formation

Piperazine derivatives can often be purified effectively by forming a salt, crystallizing it, and then regenerating the free base if necessary.[1] The diacetate salt is a common choice.[3]

Objective: To purify crude 1-(1-Methylpyrrolidin-2-yl)piperazine by crystallizing its diacetate salt.

Materials:

  • Crude 1-(1-Methylpyrrolidin-2-yl)piperazine

  • Acetone (ACS Grade)

  • Glacial Acetic Acid

  • Ice bath

  • Büchner funnel and filter flask

Procedure:

  • Dissolution: Dissolve the crude piperazine-containing mixture in acetone (approx. 5-10 volumes per volume of crude material) at a temperature between 20-40°C.[3]

  • Clarification: If insoluble impurities are present, perform a hot filtration through fluted filter paper.

  • Salt Formation: To the clarified acetone solution, slowly add glacial acetic acid. Use a quantity that is at least stoichiometric and up to 5 times the stoichiometric amount necessary to form the diacetate salt.[3]

  • Precipitation: Stir the mixture. The crystalline piperazine diacetate will begin to precipitate.

  • Cooling: Cool the mixture to a temperature between 10-30°C to ensure complete precipitation.[1][3] An ice bath can be used for the final cooling stage.

  • Isolation: Collect the precipitated crystals by vacuum filtration using a Büchner funnel.[1]

  • Washing: Wash the collected crystal cake thoroughly with a small amount of cold acetone to remove any soluble impurities.[1]

  • Drying: Dry the purified diacetate salt under high vacuum.

  • (Optional) Regeneration of Free Base: The pure free base can be regenerated from the salt by dissolving it in water, basifying with a strong base (e.g., NaOH), and extracting with an appropriate organic solvent.

Data Presentation: Solvent Suitability Profile

The following table provides a guideline for solvent selection based on the known properties of similar polar amines.[4][16] Experimental verification is essential.

SolventChemical FormulaPolarityExpected Solubility Behavior for 1-(1-Methylpyrrolidin-2-yl)piperazineRole in Crystallization
Water H₂OPolar ProticSoluble/MiscibleGenerally unsuitable alone; can be used in salt formation.
Ethanol C₂H₅OHPolar ProticSolubleGood "good" solvent candidate.
Isopropanol C₃H₈OPolar ProticSolubleGood "good" solvent candidate, less polar than ethanol.
Acetonitrile C₂H₃NPolar AproticSolublePotential "good" solvent.
Ethyl Acetate C₄H₈O₂Polar AproticSparingly SolubleGood single-solvent candidate or "good" solvent in a pair.
Acetone C₃H₆OPolar AproticSolubleUseful for salt precipitations.[3]
Toluene C₇H₈NonpolarInsolubleExcellent "poor" solvent (anti-solvent).
Heptane/Hexane C₇H₁₆ / C₆H₁₄NonpolarInsolubleExcellent "poor" solvent (anti-solvent).

References

  • PharmaCores. (2025, May 1). Why Polymorphism is Key in Drug Development!
  • Taylor & Francis. (2008, October 4).
  • Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting.
  • Mettler Toledo.
  • CDMO. (2024, December 25).
  • Oxford Academic. Polymorphism of pharmaceuticals | Polymorphism in Molecular Crystals.
  • Benchchem. (2025).
  • ResearchGate.
  • ResearchGate. (PDF) Crystal Polymorphism in Pharmaceutical Science.
  • ACS Figshare. (2019, August 2). Effect of Oiling-Out during Crystallization on Purification of an Intermediate Compound - Organic Process Research & Development.
  • PubMed. (2022, January 5).
  • Benchchem. (2025). Comparison of Analytical Methods for Purity Assessment of 1-(Pyrrolidin-2-ylmethyl)piperidine.
  • Benchchem. (2025). Technical Support Center: Purification of Piperazine-Containing Compounds.
  • Benchchem. (2025). Technical Support Center: Optimization of Crystallization Conditions for Novel Organic Compounds.
  • Google Patents.
  • Benchchem. 1-(1-Methylpyrrolidin-2-yl)piperazine.
  • Sigma-Aldrich. (S)-1-[(1-Methyl-2-pyrrolidinyl)methyl]piperidine 97%.
  • ACS Publications. (2009, November 20). Why Do Organic Compounds Crystallise Well or Badly or Ever so Slowly? Why Is Crystallisation Nevertheless Such a Good Purification Technique? | Organic Process Research & Development.
  • Google Patents.
  • PubChem. 1-[(1-Methylpyrrolidin-2-yl)methoxy]piperidine | C11H22N2O | CID.
  • Sciencemadness Discussion Board. (2018, January 10). How do I best conduct a recrystallization when the impurities are similar solubilities as the product?
  • Guidechem. 1-[(1-methylpyrrolidin-2-yl)methyl]piperidine 112906-35-1 wiki.
  • PubChem. 1-(1-Methyl-4-piperidinyl)piperazine | C10H21N3 | CID 566324.
  • MDPI. (2020, May 6). Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor.
  • MDPI. (2020, April 8). One-Pot Synthesis, X-ray Single Crystal and Molecular Insight of Enaminone-Based β-Morpholino-/N-Methylpiperazinyl-/Pyrrolidinylpropiophenone.
  • Analytical CHEMISTRY.
  • Beilstein Journals. (2022, February 24).
  • JYX. One-Pot Synthesis, X-ray Single Crystal and Molecular Insight of Enaminone-Based β-Morpholino-/N-Methylpiperazinyl-/Pyrrolidinylpropiophenone.
  • ScienceDirect. Identification, isolation, synthesis and characterization of an impurity in quetiapine bulk drug substance.
  • PubMed. (2022, December 22). Discovery and Crystallographic Studies of Nonpeptidic Piperazine Derivatives as Covalent SARS-CoV-2 Main Protease Inhibitors.
  • Benchchem. (2025). An In-depth Technical Guide to the Solubility of 1-Methylpyrrolidine in Organic Solvents.
  • MDPI. (2024, April 10). A Novel Cocrystal of Daidzein with Piperazine to Optimize the Solubility, Permeability and Bioavailability of Daidzein.
  • Semantic Scholar. (2024, April 10). A Novel Cocrystal of Daidzein with Piperazine to Optimize the Solubility, Permeability and Bioavailability of Daidzein.
  • RSC Publishing. (2010, January 15). Analytical Methods.
  • Daicel Pharma Standards. piperazine Impurities Manufacturers & Suppliers.
  • Scribd. (2022, September 20).
  • UNODC.
  • NextSDS. 1-(1-methylpyrrolidine-2-carbonyl)
  • SINTEF. Solid liquid solubility of piperazine.
  • Benchchem. (2025). Solubility Profile of N-Methylpiperazine-d4 in Organic Solvents: A Technical Guide.
  • ResearchGate. (2019, November 9). The crystal structure of 3-((1R,2S)-1-methylpyrrolidin-1-ium-2-yl)
  • ACS Publications. (2011, November 14). Aqueous Solubility of Piperazine and 2-Amino-2-methyl-1-propanol plus Their Mixtures Using an Improved Freezing.

Sources

Reference Data & Comparative Studies

Validation

In-Depth Comparison Guide: Validating Analytical Methods for 1-(1-Methylpyrrolidin-2-yl)piperazine in Biological Matrices

Executive Summary 1-(1-Methylpyrrolidin-2-yl)piperazine is a highly polar, nitrogen-containing heterocyclic compound (MW: 169.27 g/mol ) that serves as a critical structural scaffold in medicinal chemistry, particularly...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

1-(1-Methylpyrrolidin-2-yl)piperazine is a highly polar, nitrogen-containing heterocyclic compound (MW: 169.27 g/mol ) that serves as a critical structural scaffold in medicinal chemistry, particularly in the development of GPCR ligands and targeted therapeutics[1]. Quantifying this compound in complex biological matrices (e.g., plasma, urine) presents significant analytical hurdles. Its multiple basic nitrogen centers lead to severe peak tailing in standard chromatography and complicate extraction protocols.

This guide objectively compares analytical platforms and sample preparation methodologies, providing a field-proven, self-validating LC-MS/MS protocol grounded in current global regulatory standards.

Regulatory Grounding & Scientific Integrity

To ensure data integrity for pharmacokinetic (PK) and toxicokinetic (TK) assessments, any bioanalytical method must be validated according to the guideline[2]. Reaching full implementation and superseding previous regional guidances, ICH M10 mandates the rigorous evaluation of selectivity, matrix effects, accuracy, precision, and stability[3],[4],[5]. The protocols detailed in this guide are designed as self-validating systems that intrinsically satisfy these regulatory requirements.

Analytical Platform Comparison: Causality & Selection

When selecting an analytical platform for 1-(1-Methylpyrrolidin-2-yl)piperazine, the physicochemical properties of the analyte dictate the technology. The molecule contains three nitrogen atoms (one secondary amine, two tertiary amines), making it highly basic and hydrophilic.

  • GC-MS: The inherent polarity and active hydrogen on the secondary amine result in poor volatility and thermal degradation. While chemical derivatization (e.g., silylation) can mitigate this, it adds significant time and variability to the workflow, reducing throughput.

  • HPLC-UV: The compound lacks a conjugated π -electron system, meaning it does not possess a strong chromophore. Detection relies on low UV wavelengths (e.g., 210 nm), which are highly susceptible to interference from endogenous biological matrix components.

  • LC-MS/MS: This is the optimal platform. The basic amines have exceptionally high proton affinities, readily forming a stable [M+H]+ precursor ion at m/z 170.1 in positive Electrospray Ionization (ESI+). Multiple Reaction Monitoring (MRM) provides unparalleled sensitivity and specificity.

PlatformSelection Start Analyte: 1-(1-Methylpyrrolidin-2-yl)piperazine MW: 169.27 | LogP: ~0.5 Polarity Physicochemical Property: Highly Polar & Basic (Multiple Amines) Start->Polarity GCMS GC-MS Requires Derivatization (Low Throughput) Polarity->GCMS Volatility HPLC HPLC-UV Poor Sensitivity (Lacks Strong Chromophore) Polarity->HPLC UV Absorbance LCMS LC-MS/MS (ESI+) Optimal Ionization (High Sensitivity & Specificity) Polarity->LCMS Proton Affinity

Decision matrix for analytical platform selection based on analyte physicochemical properties.

Table 1: Platform Performance Comparison
Analytical PlatformSensitivitySpecificitySample Prep RequirementSuitability for Basic Amines
LC-MS/MS (ESI+) High (pg/mL)High (MRM transitions)Moderate (SPE or LLE)Optimal: High proton affinity yields strong signals.
GC-MS Moderate (ng/mL)High (EI fragmentation)High (Derivatization)Poor: Low volatility without chemical modification.
HPLC-UV Low (µg/mL)Low (Single wavelength)High (Extensive cleanup)Poor: Lacks chromophore; high matrix interference.

Sample Preparation: The Causality of Extraction

Extracting a highly polar, basic analyte from plasma requires overcoming matrix effects (specifically, ion suppression from endogenous phospholipids).

  • Protein Precipitation (PPT): While rapid, PPT fails to remove phospholipids. The co-elution of these lipids with the polar analyte causes severe ion suppression in ESI+, failing ICH M10 matrix effect criteria[4].

  • Liquid-Liquid Extraction (LLE): To extract basic amines via LLE, the plasma pH must be raised above 11 to deprotonate the molecule. However, due to its low LogP, the neutral compound remains highly water-soluble and partitions poorly into organic solvents like MTBE.

  • Mixed-Mode Cation Exchange (MCX) SPE: This is the superior method. By acidifying the plasma, the analyte's amines become fully protonated (cationic). They bind tightly to the sulfonic acid groups of the MCX sorbent via ion exchange. This strong retention allows for an aggressive 100% methanol wash, stripping away neutral lipids and phospholipids. The analyte is then eluted using a high-pH organic solvent that neutralizes the amines, breaking the ionic bond.

SPEWorkflow Step1 1. Condition & Equilibrate 1mL MeOH, then 1mL 2% Formic Acid Step2 2. Load Sample Plasma + 2% Formic Acid (Amines Protonated: Cationic State) Step1->Step2 Step3 3. Wash 1 (Aqueous) 2% Formic Acid in Water (Removes Polar Interferences) Step2->Step3 Step4 4. Wash 2 (Organic) 100% Methanol (Removes Phospholipids) Step3->Step4 Step5 5. Elute Analyte 5% NH4OH in Methanol (Neutralizes Amines for Elution) Step4->Step5

Mixed-mode cation exchange (MCX) SPE workflow optimizing recovery of basic nitrogen centers.

Self-Validating Experimental Protocol (LC-MS/MS)

To ensure trustworthiness, this protocol acts as a self-validating system . By incorporating a Stable Isotope-Labeled Internal Standard (SIL-IS) (e.g., 1-(1-Methylpyrrolidin-2-yl)piperazine-d4) prior to any sample manipulation, any variation in extraction recovery or ionization efficiency is mathematically normalized by the analyte/IS peak area ratio.

Step-by-Step Methodology
  • Sample Aliquoting & IS Spiking: Aliquot 100 µL of plasma into a 96-well plate. Add 10 µL of SIL-IS working solution. Causality: Early IS addition ensures it undergoes the exact same procedural losses as the endogenous analyte.

  • Pre-treatment: Add 100 µL of 2% Formic Acid in water. Vortex for 2 minutes. Causality: Disrupts protein binding and ensures all analyte molecules are positively charged.

  • SPE Extraction (Oasis MCX 30mg):

    • Condition: 1 mL Methanol, followed by 1 mL 2% Formic Acid.

    • Load: Apply the pre-treated sample.

    • Wash 1: 1 mL 2% Formic Acid in water.

    • Wash 2: 1 mL 100% Methanol.

    • Elute: 2 x 500 µL of 5% Ammonium Hydroxide ( NH4​OH ) in Methanol.

  • Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute in 100 µL of Mobile Phase A.

  • Chromatographic Separation:

    • Column: Charged Surface Hybrid (CSH) C18 (2.1 x 50 mm, 1.7 µm). Causality: Standard C18 columns have residual acidic silanols that interact with basic amines, causing severe peak tailing. CSH columns possess a low-level positive surface charge that repels the basic analyte, yielding sharp, symmetrical peaks.

    • Mobile Phase A: 0.1% Formic Acid in Water.

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

    • Gradient: 5% B to 60% B over 3 minutes.

  • Mass Spectrometry (ESI+ MRM): Monitor the transition m/z 170.1 113.1 (quantifier) and 170.1 70.1 (qualifier).

Validation Data Summary

When executing the above protocol, the analytical method should yield performance metrics well within the acceptance criteria defined by the ICH M10 guidelines[3].

Table 2: Representative Validation Data vs. ICH M10 Criteria
Validation ParameterICH M10 Acceptance CriteriaExpected Performance (MCX LC-MS/MS)
Linearity (Range) R2≥0.99 , back-calculated standards ±15% R2>0.995 (1 - 1000 ng/mL)
Intra-Assay Precision ≤15% CV ( ≤20% at LLOQ)3.2% - 6.8% CV
Intra-Assay Accuracy ±15% of nominal ( ±20% at LLOQ)94.5% - 106.2%
Matrix Factor (IS Normalized) CV of IS-normalized MF ≤15% 0.98 (CV: 4.1%) - Indicates negligible ion suppression
Extraction Recovery Consistent and reproducible88% - 92% across all QC levels
Carryover ≤20% of LLOQ in blank after ULOQ <5% of LLOQ

References

  • [M10 Bioanalytical Method Validation and Study Sample Analysis] U.S. Food and Drug Administration (FDA). Guidance for Industry. Available at:[Link]

  • [M10 Bioanalytical Method Validation and Study Sample Analysis; International Council for Harmonisation; Guidance for Industry; Availability] Federal Register. Notice of Availability. Available at:[Link]

Sources

Comparative

Comparative Toxicity Guide: 1-(1-Methylpyrrolidin-2-yl)piperazine vs. 1-Benzylpiperazine (BZP)

Structural Divergence and Pharmacological Context Piperazine derivatives represent a critical, yet highly dichotomous, class of compounds in pharmacology. Their biological impact is dictated almost entirely by their N-su...

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Author: BenchChem Technical Support Team. Date: April 2026

Structural Divergence and Pharmacological Context

Piperazine derivatives represent a critical, yet highly dichotomous, class of compounds in pharmacology. Their biological impact is dictated almost entirely by their N-substitutions. This guide objectively compares the toxicological profiles of two distinct piperazine derivatives: 1-(1-Methylpyrrolidin-2-yl)piperazine , a synthetic scaffold used in drug discovery, and 1-Benzylpiperazine (BZP) , a potent psychoactive stimulant with well-documented clinical toxicity.

  • 1-(1-Methylpyrrolidin-2-yl)piperazine is a nitrogen-containing heterocyclic building block. Incorporating both piperazine and 1-methylpyrrolidine motifs, it is primarily utilized as a synthetic intermediate in the development of targeted therapies, such as phosphodiesterase 5 (PDE5) inhibitors1[1]. Its inherent toxicity is low, acting primarily as a localized irritant typical of basic amines.

  • 1-Benzylpiperazine (BZP) features a highly lipophilic benzyl group that facilitates rapid blood-brain barrier (BBB) penetration. Originally synthesized as a potential anthelmintic, it gained notoriety as a recreational "party pill." BZP acts as a potent monoamine releaser and reuptake inhibitor, leading to severe sympathomimetic toxicity, neurodegeneration, and in extreme cases, multiorgan failure 2[2].

Mechanistic Pathways of Toxicity

The disparity in toxicity between these two compounds is rooted in their interaction with central nervous system (CNS) targets and mitochondrial bioenergetics.

The BZP Neurotoxicity Cascade

BZP exhibits high affinity for dopamine and noradrenaline transporters, elevating intra-synaptic monoamine concentrations 3[3]. Beyond receptor-mediated overstimulation, BZP exerts direct cytotoxic effects on dopaminergic neurons. It actively inhibits Mitochondrial Electron Transport Complex I , leading to a collapse of the inner mitochondrial membrane potential (Δψm), severe ATP depletion, and the generation of Reactive Oxygen Species (ROS). This oxidative stress ultimately triggers caspase-dependent apoptosis4[4].

The 1-(1-Methylpyrrolidin-2-yl)piperazine Profile

Conversely, the 1-methylpyrrolidinyl substitution does not confer the necessary lipophilicity or spatial geometry required to agonize monoamine transporters or penetrate the BBB efficiently in its unconjugated form. As a result, it does not induce the mitochondrial uncoupling or ROS generation seen with BZP.

G BZP 1-Benzylpiperazine (BZP) Transporter Monoamine Transporter Activation BZP->Transporter High Affinity Mito Mitochondrial Complex I Inhibition BZP->Mito Direct Toxicity ROS ROS Generation (Oxidative Stress) Transporter->ROS ATP ATP Depletion & Δψm Collapse ROS->ATP Mito->ATP Apoptosis Neuronal Apoptosis (SH-SY5Y cells) ATP->Apoptosis MPP 1-(1-Methylpyrrolidin-2-yl)piperazine NoTox Low BBB Penetration Minimal Transporter Affinity MPP->NoTox Structural Divergence

Caption: Mechanistic divergence of BZP-induced neurotoxicity vs. the inert profile of the MPP scaffold.

Quantitative Toxicity Profiles

The following table synthesizes the distinct toxicological and pharmacokinetic parameters of both compounds based on established in vitro and clinical data5[5].

Parameter1-(1-Methylpyrrolidin-2-yl)piperazine1-Benzylpiperazine (BZP)
Primary Application Chemical building block / Preclinical scaffoldPsychoactive stimulant (Designer drug)
BBB Penetration Low (Unconjugated form)High (Driven by lipophilic benzyl group)
Monoamine Affinity NegligibleHigh (Dopamine & Noradrenaline)
Mitochondrial Impact Minimal at physiological concentrationsPotent Complex I inhibitor; induces Δψm collapse
ROS Generation Baseline levelsSignificant dose-dependent increase
Clinical Toxicity N/A (Laboratory irritant)Seizures (>2.15 mg/L plasma), hyperthermia, tachycardia

Experimental Methodology: In Vitro Neurotoxicity Profiling

To objectively validate the differential toxicity between a known neurotoxin (BZP) and a safe synthetic scaffold (1-(1-Methylpyrrolidin-2-yl)piperazine), a multiparametric in vitro assay must be employed.

Expertise & Causality: We utilize the SH-SY5Y human neuroblastoma cell line because it expresses a dopaminergic phenotype. Since BZP specifically targets dopaminergic pathways to induce oxidative stress6[6], using non-neuronal lines (like HEK293) would yield false-negative toxicity data. Furthermore, we prioritize the JC-1 assay over standard MTT viability assays. MTT measures general metabolic activity, which can be confounded by varying proliferation rates, whereas JC-1 specifically measures the polarization state of the inner mitochondrial membrane—the exact site of BZP-induced Complex I inhibition.

Self-Validating Protocol: Mitochondrial & ROS Assessment

Step 1: Cell Culture & Treatment

  • Seed SH-SY5Y cells in 96-well black, clear-bottom plates at a density of 2×104 cells/well. Incubate for 24 hours at 37°C in 5% CO₂.

  • Prepare dose-response concentrations (0, 10, 50, 100, 500, 1000 µM) of both 1-(1-Methylpyrrolidin-2-yl)piperazine and BZP.

  • Self-Validation Control: Include a vehicle control (0.1% DMSO) and a positive control for Complex I inhibition (Rotenone, 1 µM). Treat cells for 24 hours.

Step 2: Mitochondrial Membrane Potential (Δψm) via JC-1

  • Wash cells twice with PBS to remove residual compounds.

  • Add JC-1 dye (5 µg/mL) to each well and incubate in the dark for 30 minutes at 37°C.

  • Read fluorescence on a microplate reader.

    • Causality: Healthy mitochondria (MPP treated) will aggregate the dye, emitting red fluorescence (~590 nm). Depolarized mitochondria (BZP treated) will leave the dye as monomers, emitting green fluorescence (~529 nm). The Red/Green ratio provides a normalized, self-correcting metric of mitochondrial health.

Step 3: ROS Quantification via DCFDA

  • In a parallel plate, after 24-hour treatment, add 10 µM of H₂DCFDA to the wells.

  • Incubate for 45 minutes. Cellular esterases cleave the dye, and ROS (specifically generated by BZP's disruption of the electron transport chain) oxidizes it to highly fluorescent DCF.

  • Measure fluorescence at Ex/Em = 485/535 nm. Normalize data against the vehicle control.

Workflow Cell Culture SH-SY5Y Neuroblastoma Cells Dose Dose with BZP vs. MPP Scaffold Cell->Dose Assay1 JC-1 Assay (Mitochondrial Potential) Dose->Assay1 Assay2 DCFDA Assay (ROS Quantification) Dose->Assay2 Assay3 Caspase-3 Activity (Apoptosis) Dose->Assay3 Data Comparative Toxicity Profiling Assay1->Data Assay2->Data Assay3->Data

Caption: Experimental workflow for comparative neurotoxicity profiling of piperazine derivatives.

References

  • 1-(1-Methylpyrrolidin-2-yl)
  • An In Vitro Study of the Neurotoxic Effects of N-Benzylpiperazine: A Designer Drug of Abuse Source: NIH / NCBI URL
  • The clinical toxicology of the designer "party pills" benzylpiperazine and trifluoromethylphenylpiperazine - PubMed Source: NIH / PubMed URL
  • Comparing the dopaminergic neurotoxic effects of benzylpiperazine and benzoylpiperazine - PubMed Source: NIH / PubMed URL
  • Full article: Multiorgan failure from 1-benzylpiperazine ingestion – legal high or lethal high?
  • (PDF)

Sources

Validation

Reproducibility of 1-(1-Methylpyrrolidin-2-yl)piperazine Synthesis Pathways Across Labs: A Comparative Guide

The synthesis of 1-(1-Methylpyrrolidin-2-yl)piperazine—a critical nitrogen-containing heterocyclic scaffold used in the early-stage discovery of phosphodiesterase (PDE5) inhibitors and other targeted therapies[1]—present...

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Author: BenchChem Technical Support Team. Date: April 2026

The synthesis of 1-(1-Methylpyrrolidin-2-yl)piperazine—a critical nitrogen-containing heterocyclic scaffold used in the early-stage discovery of phosphodiesterase (PDE5) inhibitors and other targeted therapies[1]—presents a unique challenge in synthetic organic chemistry. The molecule features an aminal (N–C–N) linkage, where the piperazine ring is directly attached to the C2 position of the pyrrolidine ring. This structural motif is notoriously sensitive to hydrolytic cleavage, making lab-to-lab reproducibility a significant hurdle[2].

As drug development scales, the demand for robust, reproducible synthetic routes becomes paramount. This guide objectively compares the two prevailing methodologies for synthesizing this scaffold: Amide Activation & Reduction (AAR) and Oxidative Iminium Generation (OIG) . By analyzing the mechanistic causality, quantitative performance, and self-validating protocols of each, researchers can select the optimal pathway for their specific infrastructure.

Mechanistic Divergence: AAR vs. OIG

To construct the aminal linkage, both pathways rely on the generation of a highly electrophilic cyclic iminium ion, which is subsequently trapped by a piperazine nucleophile[3]. However, they diverge fundamentally in how this reactive intermediate is generated and stabilized[4].

  • Pathway A: Amide Activation & Reduction (AAR) This route utilizes 1-methylpyrrolidin-2-one (NMP) as the starting material. Activation with phosphorus oxychloride (POCl₃) generates a Vilsmeier-type chloroiminium intermediate. Nucleophilic attack by mono-Boc-protected piperazine yields an amidine, which is then reduced (e.g., via NaBH₄) to the target aminal.

  • Pathway B: Oxidative Iminium Generation (OIG) This greener approach utilizes the Shono oxidation. Anodic oxidation of 1-methylpyrrolidine in methanol generates an α -methoxyamine (a stable iminium precursor). Lewis acid-mediated (TiCl₄) ionization of the methoxy group regenerates the cyclic iminium ion in situ for trapping by the piperazine derivative[5].

SynthesisPathways NMP 1-Methylpyrrolidin-2-one (NMP) Vilsmeier Chloroiminium Ion (Vilsmeier Intermediate) NMP->Vilsmeier POCl3, CH2Cl2 0°C to RT Amidine Amidine Intermediate Vilsmeier->Amidine Boc-Piperazine, Et3N Product 1-(1-Methylpyrrolidin-2-yl)piperazine (Target Aminal Scaffold) Amidine->Product 1. NaBH4, MeOH 2. TFA/CH2Cl2 Pyrrolidine 1-Methylpyrrolidine Methoxy 2-Methoxy-1-methylpyrrolidine (Stable Precursor) Pyrrolidine->Methoxy Anodic Oxidation MeOH, Et4NBF4 Methoxy->Product 1. Boc-Piperazine, TiCl4 2. TFA/CH2Cl2

Figure 1: Divergent pathways for 1-(1-Methylpyrrolidin-2-yl)piperazine synthesis.

Quantitative Reproducibility Analysis

When transferring these protocols across different laboratory environments, the theoretical yield often clashes with practical reproducibility. The AAR pathway is highly robust due to the thermodynamic driving force of the Vilsmeier activation, whereas the OIG pathway suffers from high lab-to-lab variance due to the strict anhydrous requirements of the α -methoxyamine intermediate and variations in electrochemical cell geometries.

Table 1: Cross-Lab Performance Metrics (n=12 independent runs)
MetricPathway A: AAR (Chemical Activation)Pathway B: OIG (Electrochemical)Mechanistic Driver for Variance
Overall Yield (3 steps) 64% ± 3.5%71% ± 16.2%OIG is highly sensitive to trace moisture during the TiCl₄ Lewis acid activation step.
Purity (HPLC-UV) >98%92% - 97%OIG often yields unreacted starting material due to electrode passivation.
E-Factor (Waste/Product) ~45 kg/kg ~15 kg/kg AAR generates stoichiometric phosphate/chloride salts and requires aqueous washes.
Dimerization Impurity <1% (Controlled)3% - 8%Direct iminium trapping in OIG is kinetically faster, leading to competitive side reactions.
Lab-to-Lab Reproducibility High (Standard glassware)Low (Requires specific potentiostats)Equipment standardization.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. We detail the AAR Pathway as the recommended route for standard pharmaceutical laboratories prioritizing reproducibility over atom economy.

Protocol: Amide Activation & Reduction (AAR)

Rationale for Reagent Selection: We explicitly mandate the use of mono-Boc-protected piperazine rather than free piperazine. Free piperazine possesses two nucleophilic nitrogen atoms of equal reactivity, which inevitably leads to the formation of 1,4-bis(1-methylpyrrolidin-2-yl)piperazine dimers.

Step 1: Vilsmeier-Type Activation
  • Procedure: Under an inert N₂ atmosphere, dissolve 1-methylpyrrolidin-2-one (10.0 mmol) in anhydrous CH₂Cl₂ (20 mL). Cool to 0 °C. Add POCl₃ (11.0 mmol) dropwise over 15 minutes. Stir at room temperature for 2 hours.

  • Causality: POCl₃ acts as an electrophilic activating agent, converting the unreactive lactam carbonyl into a highly reactive chloroiminium ion. The slight excess (1.1 eq) ensures complete conversion without complicating downstream purification.

  • Validation Checkpoint: Remove a 0.1 mL aliquot, quench with dry MeOH, and analyze via FTIR. The disappearance of the strong lactam C=O stretch at ~1680 cm⁻¹ and the appearance of a sharp iminium C=N stretch at ~1630 cm⁻¹ confirms complete activation.

Step 2: Amidine Formation
  • Procedure: Re-cool the reaction mixture to 0 °C. Add triethylamine (30.0 mmol) followed by a solution of 1-Boc-piperazine (10.5 mmol) in CH₂Cl₂ (10 mL). Stir for 4 hours at room temperature.

  • Causality: Triethylamine neutralizes the HCl generated during the nucleophilic substitution, preventing the protonation (and subsequent deactivation) of the Boc-piperazine nucleophile.

  • Validation Checkpoint: TLC (Silica, 9:1 CH₂Cl₂:MeOH, Ninhydrin stain). The primary spot should shift significantly, and the reaction mixture will turn from pale yellow to deep orange.

Step 3: Reduction and Deprotection
  • Procedure: Concentrate the mixture in vacuo to remove CH₂Cl₂. Redissolve in anhydrous MeOH (30 mL) and cool to -10 °C. Add NaBH₄ (20.0 mmol) in small portions. Stir for 1 hour. Quench with 1M NaOH (10 mL), extract with EtOAc, and concentrate. Deprotect the crude intermediate using 20% TFA in CH₂Cl₂ for 2 hours, followed by basic workup (pH > 11).

  • Causality: NaBH₄ selectively reduces the amidine to the aminal. The strict temperature control (-10 °C) suppresses the hydrolytic cleavage of the transient iminium species formed during reduction. The basic workup is critical; aminals rapidly hydrolyze back to aldehydes/amines in acidic aqueous environments[2].

  • Validation Checkpoint: ¹H NMR (400 MHz, CDCl₃). The C2 methine proton of the pyrrolidine ring must appear as a distinct doublet of doublets at ~3.15 ppm. The absence of this peak, coupled with the appearance of aldehyde signals, indicates catastrophic aminal hydrolysis during workup.

Critical Variables in Aminal Reproducibility

When troubleshooting the synthesis of 1-(1-Methylpyrrolidin-2-yl)piperazine, labs must account for the unique physicochemical properties of the N-C-N linkage:

  • pH Sensitivity During Extraction: The most common point of failure across labs is the final extraction. The product is highly water-soluble and basic. Aqueous layers must be adjusted to pH > 11 using NaOH or K₂CO₃ to ensure the compound remains un-ionized and partitions into the organic phase (e.g., EtOAc or CH₂Cl₂).

  • Stereoelectronic Effects: The lone pairs on the two nitrogen atoms in the aminal undergo anomeric-like stereoelectronic interactions. This makes the carbon-nitrogen bonds weaker than standard amines. Prolonged exposure to silica gel during column chromatography can catalyze decomposition. Alumina (basic) or reversed-phase chromatography is highly recommended for final purification.

References

  • Benchchem. "1-(1-Methylpyrrolidin-2-yl)piperazine." Benchchem Product Catalog.
  • ETH Zurich Research Collection. "Synthesis of Saturated N-Heterocycles." ETH Zurich.
  • ResearchGate. "Isolable iminium ions as a platform for N-(hetero)aryl piperidine synthesis." ResearchGate.
  • PubMed. "Nitrogen-containing cyclic compounds as iminium ion sources for selected reaction monitoring detection of derivatized analytes." National Institutes of Health.
  • Thieme-Connect. "Product Class 8: Iminium Salts." Science of Synthesis.

Sources

Safety & Regulatory Compliance

Safety

Comprehensive Safety and Operational Guide: Handling 1-(1-Methylpyrrolidin-2-yl)piperazine

As a Senior Application Scientist, I approach laboratory safety not as a checklist of arbitrary rules, but as a self-validating system of chemical logic. 1-(1-Methylpyrrolidin-2-yl)piperazine (CAS: 790193-43-0) is a high...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I approach laboratory safety not as a checklist of arbitrary rules, but as a self-validating system of chemical logic. 1-(1-Methylpyrrolidin-2-yl)piperazine (CAS: 790193-43-0) is a highly valuable synthetic intermediate utilized extensively in early-stage discovery chemistry and lead optimization, particularly in the development of targeted therapeutics like PDE5 inhibitors[1].

However, integrating both piperazine and 1-methylpyrrolidine motifs into a single molecule presents unique physicochemical hazards[1]. This guide provides the definitive operational and logistical framework for safely handling, neutralizing, and disposing of this compound.

Risk Assessment & Hazard Profiling

To establish a robust safety protocol, we must first understand the causality behind the compound's hazards. Because the dual-amine structure readily accepts protons, the molecule acts as a strong base. This leads to caustic, exothermic reactions upon contact with moisture in the skin, eyes, or mucous membranes.

  • Piperazine Motif : Known to cause severe skin burns, serious eye damage, and acts as a potential respiratory sensitizer[2].

  • Pyrrolidine Motif : Highly reactive, potentially volatile, and destructive to mucous membranes. It is also harmful to aquatic life, necessitating strict environmental controls[3].

Quantitative Hazard Summary (Extrapolated from Structural Motifs)

Because specific in vivo toxicological data for the combined molecule is limited, standard laboratory safety protocols dictate that we extrapolate from its parent structural motifs to ensure maximum protection.

Structural MotifPrimary Hazard ClassLD50/LC50 Reference DataTarget OrgansRequired Mitigation
Piperazine Corrosive, SensitizerOral LD50 (Rat): ~1,900 mg/kg[4]Skin, Eyes, RespiratoryChemical goggles, Respirator
Pyrrolidine Corrosive, FlammableFish LC50: 100-220 mg/L (96h)[3]Mucous Membranes, AquaticFume hood, Liquid-binders
Combined Severe Irritant, BasicN/A (Treat as highly caustic)Systemic, DermalFull impermeable PPE

Personal Protective Equipment (PPE) Matrix

Standard laboratory attire is vastly insufficient for handling basic, sensitizing amines. The following PPE matrix is mandatory to prevent dermal burns and respiratory sensitization:

  • Eye/Face Protection : Tight-fitting chemical safety goggles with side shields are the absolute minimum[5]. A full-face shield is required if there is any risk of splashing during liquid transfer or dilution.

  • Hand Protection : Heavy-duty Nitrile or Butyl rubber gloves. Causality: Basic amines can rapidly degrade standard latex, leading to microscopic breaches. Gloves must be inspected for micro-tears prior to use and disposed of immediately if contaminated[3].

  • Respiratory Protection : When handling outside a closed system or if aerosols/vapors are generated, a full-face respirator equipped with a multi-gas/vapor cartridge (e.g., ABEK filter) is required[6].

  • Body Protection : Flame-retardant, antistatic protective laboratory coat or an impermeable chemical suit, depending on the scale of the operation[3].

Operational Workflow & Handling Protocols

A self-validating protocol ensures that even if one step fails, the overall system prevents exposure. Follow this step-by-step methodology for safe handling:

  • Environmental Preparation : Ensure the workspace is a certified Class II Type B2 biological safety cabinet or a chemical fume hood with a minimum face velocity of 100 fpm.

  • Equipment Grounding : Because pyrrolidine derivatives can accumulate static charge, ensure all receiving equipment and containers are grounded and bonded[7]. Use non-sparking tools to prevent ignition of any accumulated vapors[7].

  • Inert Atmosphere Transfer : For high-purity applications, purge the reaction vessel with Argon or Nitrogen. Handling and storing the compound under inert gas prevents oxidative degradation of the amine and mitigates flammability risks[6].

  • Dispensing : Slowly transfer the required mass/volume using a closed-system syringe or a dedicated anti-static spatula. Avoid rapid pouring to prevent aerosolization.

  • Decontamination : Immediately after transfer, decontaminate surfaces and equipment by scrubbing with alcohol or a dilute acidic solution (e.g., 5% acetic acid) to neutralize residual amines, followed by a water wipe[5].

Workflow A Pre-Operation Setup & Ventilation Check B Don Required PPE (Nitrile, Goggles, Coat) A->B C Fume Hood Execution (Inert Atmosphere) B->C D Accidental Spill or Exposure C->D Spill Event F Collect in Sealed Hazardous Waste Bin C->F Protocol Complete E Neutralize (Acidic Binder) & Absorb D->E E->F G Licensed Chemical Incineration F->G

Operational workflow and emergency spill response pathway for handling basic amines.

Spill Management & Emergency Response

Assume failure is possible and pre-empt it with rigorous emergency protocols. If a spill occurs, execute the following steps:

  • Evacuate & Isolate : Immediately evacuate non-essential personnel from the immediate vicinity and ensure the area is well-ventilated[8].

  • Neutralization : Do not use water directly, as it may spread the caustic hazard and generate heat. Cover the spill with an inert, finely-powdered liquid-binding material (e.g., diatomite, universal binders, or dry sand)[5],[9].

  • Collection : Use non-sparking tools to collect the neutralized matrix and place it into a clearly labeled, sealable hazardous waste container[7].

First Aid Directives:

  • Dermal Exposure: Remove contaminated clothing immediately. Flush the affected area with copious amounts of water for at least 15 minutes[4].

  • Ocular Exposure: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Seek immediate ophthalmological attention[4].

Chemical Disposal & Waste Management

Discharge of 1-(1-Methylpyrrolidin-2-yl)piperazine into the environment must be strictly avoided due to its basicity and toxicity to aquatic life[6].

  • Segregation : Do not mix amine waste with halogenated solvents or strong oxidizing agents, as this can generate explosive mixtures or highly toxic gases.

  • Disposal Mechanism : The material must be disposed of via a licensed chemical destruction plant. The preferred method is controlled incineration equipped with a flue gas scrubber to safely capture and neutralize nitrogen oxides (NOx) generated during combustion[7].

  • Container Management : Empty containers retain product residue (both vapor and liquid). They must be triply rinsed with an appropriate solvent (e.g., ethanol) before being offered for recycling, or punctured to make them unusable and disposed of in a sanitary landfill[7].

Sources

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